n-Octatriacontane-d78

Core Science & Biosynthesis

In-Depth Technical Guide to the Physical Characteristics of n-Octatriacontane-d78

This technical guide provides a comprehensive overview of the physical characteristics of n-Octatriacontane-d78. Designed for researchers, scientists, and drug development professionals, this document summarizes key quantitative data, outlines detailed experimental methodologies for the determination of these properties, and presents a logical workflow for a common experimental procedure.

Note on Data Availability: Experimental data for n-Octatriacontane-d78 is not widely available in the public domain. The information presented herein combines predicted data for the deuterated compound with experimental data for its non-deuterated analogue, n-Octatriacontane (CAS No. 7194-85-6). The physical properties of deuterated compounds are generally very similar to their non-deuterated counterparts.

Core Physical and Chemical Properties

n-Octatriacontane-d78 is a deuterated long-chain alkane. Its fundamental properties are summarized below.

Property	Value (n-Octatriacontane-d78)	Value (n-Octatriacontane)
Chemical Formula	C₃₈D₇₈	C₃₈H₇₈[1]
Molecular Weight	613.518 g/mol (Predicted)[2]	535.03 g/mol [1]
CAS Number	1219803-25-4[2]	7194-85-6
Physical Form	-	Flakes
Melting Point	-	77-79 °C
Boiling Point	510.9 ± 13.0 °C at 760 mmHg (Predicted)[2]	-
Density	0.8 ± 0.1 g/cm³ (Predicted)[2]	-
Flash Point	387.2 ± 9.4 °C (Predicted)[2]	Not applicable
Vapor Pressure	0.0 ± 0.6 mmHg at 25°C (Predicted)[2]	-
Refractive Index	1.456 (Predicted)[2]	-
LogP	20.95 (Predicted)[2]	-
Solubility	Insoluble in water; Soluble in nonpolar organic solvents.	Insoluble in water; Soluble in nonpolar organic solvents.[3]

Experimental Protocols

Detailed methodologies for determining key physical characteristics of long-chain alkanes like n-Octatriacontane-d78 are provided below. These are generalized protocols and may require optimization based on the specific equipment and sample characteristics.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline compound, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the n-Octatriacontane-d78 sample is completely dry. If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar and pestle.[4]

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample. A small amount of the solid will be forced into the tube.[5]

• Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause the solid to fall to the sealed end. To achieve tight packing, the capillary tube can be dropped through a long, narrow tube (e.g., a glass tube) onto the benchtop. The packed sample height should be approximately 2-3 mm.[5]

• Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • If the approximate melting point is unknown, a rapid initial heating can be performed to get an estimate.

  • For an accurate measurement, begin heating at a moderate rate until the temperature is about 15-20°C below the expected melting point.

  • Decrease the heating rate to approximately 1-2°C per minute.

  • Record the temperature at which the first droplet of liquid is observed (the beginning of the melting range).

  • Record the temperature at which the entire sample has turned into a clear liquid (the end of the melting range).

• Purity Assessment: A sharp melting point range (0.5-1°C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.[2]

Solubility Determination

The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous solution. Alkanes are nonpolar and are generally soluble in nonpolar solvents and insoluble in polar solvents like water.

Apparatus:

• Test tubes with stoppers

• Pipettes or graduated cylinders

• Vortex mixer (optional)

• Water bath (for temperature control if necessary)

Procedure:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, hexane, toluene).

• Qualitative Assessment:

  • Add approximately 2-3 mL of the chosen solvent to a test tube.

  • Add a small, measured amount of n-Octatriacontane-d78 (e.g., 10 mg) to the test tube.

  • Stopper the test tube and shake it vigorously for 1-2 minutes. A vortex mixer can be used for more consistent mixing.

  • Allow the mixture to stand and observe if the solid dissolves completely. If two distinct layers form or if solid material remains undissolved, the compound is considered insoluble or sparingly soluble in that solvent.

• Quantitative Assessment (if required):

  • Prepare a saturated solution of n-Octatriacontane-d78 in a specific solvent at a controlled temperature.

  • Carefully separate a known volume of the saturated solution from any undissolved solid.

  • Evaporate the solvent from the known volume of the solution.

  • Weigh the remaining solid residue to determine the mass of n-Octatriacontane-d78 that was dissolved.

  • Calculate the solubility in terms of g/L or mol/L.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for determining the melting point of a solid organic compound like n-Octatriacontane-d78.

Caption: Workflow for Melting Point Determination.

References

• 1. Octatriacontane | C38H78 | CID 23599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. All about Solubility of Alkanes [unacademy.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide on the Synthesis and Isotopic Purity of n-Octatriacontane-d78

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perdeuterated long-chain alkanes, such as n-octatriacontane-d78, are of significant interest in various scientific fields. They serve as internal standards in mass spectrometry-based quantitative analysis, probes in materials science for studying polymer dynamics, and in the development of deuterated drugs to investigate metabolic pathways and enhance pharmacokinetic profiles through the kinetic isotope effect. The synthesis of such highly deuterated molecules requires specialized techniques to achieve high levels of deuterium (B1214612) incorporation, and rigorous analytical methods are necessary to verify their isotopic purity.

Synthesis of n-Octatriacontane-d78

The most common and effective method for the perdeuteration of long-chain alkanes is through heterogeneous catalytic hydrogen-deuterium (H/D) exchange. This process involves the reaction of the non-deuterated alkane with a deuterium source in the presence of a metal catalyst.

Experimental Protocol: Catalytic H/D Exchange

This protocol is adapted from established methods for the deuteration of long-chain alkanes.[1][2][3][4]

Materials:

• n-Octatriacontane (C38H78)

• Deuterium oxide (D₂O, 99.9 atom % D)

• 10% Platinum on activated carbon (Pt/C)

• 5% Rhodium on activated carbon (Rh/C)

• Deuterated isopropyl alcohol (i-PrOD-d8, 99.5 atom % D)

• Hexane (B92381) (anhydrous)

• Magnesium sulfate (B86663) (anhydrous)

• High-pressure stainless-steel reactor

Procedure:

• Reactor Charging: In a high-pressure stainless-steel reactor, combine n-octatriacontane (0.25 mmol), 10% Pt/C (15 mol%), and 5% Rh/C (15 mol%).

• Solvent Addition: Add deuterated isopropyl alcohol (0.5 mL) and deuterium oxide (2.0 mL) to the reactor.[2][3][4]

• Reaction Conditions: Seal the reactor and stir the suspension at 120°C for 24 hours.[2][3] To achieve a high degree of deuteration, it is often necessary to perform multiple cycles of the H/D exchange.

• Work-up (First Cycle): After 24 hours, cool the reactor to room temperature. Filter the reaction mixture through a membrane filter to remove the catalysts.

• Extraction: Transfer the filtrate to a separatory funnel and extract with hexane (20 mL) and deionized water (20 mL). Separate the organic layer and wash the aqueous layer three more times with hexane (10 mL each).[1][2]

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter to remove the drying agent and concentrate the solvent in vacuo to yield the partially deuterated n-octatriacontane.

• Subsequent Cycles: For higher isotopic enrichment, subject the product from the previous step to a second and potentially a third H/D exchange cycle with fresh catalyst and deuterated solvents.

• Final Purification: After the final cycle and work-up, the resulting n-octatriacontane-d78 should be further purified, if necessary, by column chromatography or recrystallization to ensure high chemical purity.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of n-octatriacontane-d78 via catalytic H/D exchange.

Isotopic Purity Analysis

The determination of isotopic purity is critical to ensure the quality of the synthesized n-octatriacontane-d78. This involves quantifying the degree of deuterium incorporation and identifying the distribution of different isotopologues. The primary analytical techniques for this purpose are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[5][6][7]

3.1. High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful tool for determining the isotopic distribution of a deuterated compound. By analyzing the mass-to-charge ratio of the molecular ions, the relative abundance of each isotopologue (molecules with different numbers of deuterium atoms) can be quantified.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of n-octatriacontane-d78 in a suitable solvent (e.g., hexane or chloroform).

• Ionization: Utilize an appropriate ionization technique that minimizes fragmentation, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Mass Analysis: Acquire the mass spectrum in full scan mode with high resolution (e.g., >60,000) to resolve the isotopic peaks.

• Data Analysis:

  • Identify the cluster of peaks corresponding to the molecular ion [M]+ or a suitable adduct (e.g., [M+H]+).

  • Determine the intensity of each isotopic peak (m/z).

  • Calculate the percentage of each isotopologue (d₀ to d₇₈).

  • Calculate the overall isotopic enrichment (atom % D).

Quantitative Data Presentation: HRMS

Isotopologue	Theoretical m/z	Observed Intensity (%)
C₃₈D₇₈	[Value]	[Value]
C₃₈HD₇₇	[Value]	[Value]
C₃₈H₂D₇₆	[Value]	[Value]
...	...	...
Isotopic Purity (Atom % D)	>98%

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides complementary information to HRMS. ¹H NMR is used to quantify the amount of residual protons, while ²H NMR confirms the positions of deuterium incorporation.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve a known amount of n-octatriacontane-d78 in a deuterated solvent (e.g., CDCl₃) containing a known internal standard with a distinct proton signal.

• ¹H NMR Spectroscopy:

  • Acquire a quantitative ¹H NMR spectrum.

  • Integrate the residual proton signals of n-octatriacontane-d78 and the signal of the internal standard.

  • Calculate the amount of residual protons to determine the degree of deuteration.

• ²H NMR Spectroscopy:

  • Acquire a ²H NMR spectrum.

  • The presence of signals corresponding to the methylene (B1212753) and methyl groups confirms deuterium incorporation at these positions.

Quantitative Data Presentation: NMR

Parameter	Method	Result
Degree of Deuteration	¹H NMR	>98%
Deuterium Incorporation	²H NMR	Confirmed at all positions

Analytical Workflow Diagram

Caption: Analytical workflow for determining the isotopic purity of n-octatriacontane-d78.

Conclusion

The synthesis of n-octatriacontane-d78 with high isotopic purity can be effectively achieved through multi-cycle catalytic H/D exchange. A comprehensive analytical approach employing both HRMS and NMR spectroscopy is essential to thoroughly characterize the final product, ensuring its suitability for demanding research and development applications. The methodologies outlined in this guide provide a framework for the successful synthesis and rigorous quality control of perdeuterated long-chain alkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Multiple deuteration of alkanes synergistically-catalyzed by platinum and rhodium on carbon as a mixed catalytic system - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for n-Octatriacontane-d78 in Research Applications

For researchers, scientists, and drug development professionals, n-Octatriacontane-d78 serves as a crucial internal standard for mass spectrometry-based quantitative analysis. This deuterated long-chain alkane is particularly valuable in metabolomics, lipidomics, and environmental analysis due to its chemical inertness and distinct mass shift from its unlabeled counterpart. This technical guide provides an overview of its commercial availability, key properties, and detailed protocols for its application as an internal standard in research settings.

Commercial Availability

Several reputable suppliers offer n-Octatriacontane-d78 for research purposes. The product is typically available in neat form and various quantities. Key suppliers include:

• LGC Standards : A prominent supplier of reference materials, offering n-Octatriacontane-d78.[1]

• Mithridion : Provides n-Octatriacontane-d78 in research quantities.[2]

• MedchemExpress : A supplier of stable isotope-labeled compounds, including n-Octatriacontane-d78, for research use.[3]

• CDN Isotopes : Specializes in deuterated compounds and lists n-Octatriacontane-d78 in their catalog.[4]

• Alfa Chemistry : Offers n-Octatriacontane-d78 for experimental and research applications.[5]

Physicochemical and Technical Data

A summary of the key quantitative data for n-Octatriacontane-d78 is presented in the table below for easy reference. This information is critical for accurate experimental design and data interpretation.

Property	Value	Reference
Chemical Formula	C₃₈D₇₈	[4]
CAS Number	1219803-25-4	[4][5]
Molecular Weight	613.51 g/mol	[4]
Isotopic Enrichment	≥ 98 atom % D	[4]
Unlabeled CAS Number	7194-85-6

Application as an Internal Standard in GC-MS Analysis

n-Octatriacontane-d78 is primarily utilized as an internal standard (IS) in Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the accuracy and reproducibility of quantitative analyses. The fundamental principle lies in adding a known amount of the deuterated standard to samples and calibration standards. Since the deuterated standard has nearly identical physicochemical properties to the native analyte (n-Octatriacontane), it co-elutes from the GC column and experiences similar ionization and fragmentation in the mass spectrometer. Any sample loss during preparation or injection will affect both the analyte and the internal standard equally, allowing for reliable quantification based on the ratio of their signals.

Logical Workflow for Quantitative Analysis using an Internal Standard

The following diagram illustrates the logical workflow for using an internal standard in a typical quantitative analysis.

Caption: Logical workflow for quantitative analysis using an internal standard.

Experimental Protocol: Quantification of Long-Chain Alkanes in an Environmental Sample

This protocol provides a detailed methodology for the quantification of n-Octatriacontane in a soil sample using n-Octatriacontane-d78 as an internal standard.

1. Materials and Reagents:

• n-Octatriacontane-d78 (Internal Standard)

• n-Octatriacontane (Analyte for calibration curve)

• Hexane (B92381) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Anhydrous Sodium Sulfate

• Silica (B1680970) Gel (for cleanup)

• Soil sample

• Standard laboratory glassware and equipment

2. Preparation of Standard Solutions:

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 10 mg of n-Octatriacontane-d78 and dissolve it in 10 mL of hexane to prepare a 1 mg/mL stock solution.

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of n-Octatriacontane in hexane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution. Each calibration standard should be spiked with a constant, known amount of the IS Stock solution.

3. Sample Preparation and Extraction:

• Sample Spiking: To 10 g of the homogenized soil sample, add a known volume of the IS Stock solution. The amount of IS added should result in a peak that is of similar magnitude to the expected analyte peak.

• Extraction: Extract the spiked soil sample with a mixture of hexane and dichloromethane (1:1 v/v) using sonication or Soxhlet extraction.

• Cleanup: Pass the extract through a silica gel column to remove polar interferences. Elute the alkane fraction with hexane.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Column: A non-polar capillary column (e.g., DB-5ms).

• Injection: 1 µL, splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 320 °C at 10 °C/min.

  • Hold at 320 °C for 15 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for n-Octatriacontane (e.g., m/z 57, 71, 85) and n-Octatriacontane-d78 (e.g., m/z 66, 80, 94 - hypothetical, actual ions would need to be determined).

5. Data Analysis and Quantification:

• Integrate the peak areas of the target analyte and the internal standard in both the sample and calibration standard chromatograms.

• Calculate the response factor (RF) for each calibration standard: RF = (Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

• Generate a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the concentration ratio (Concentration_analyte / Concentration_IS).

• Calculate the concentration of the analyte in the sample using the area ratio from the sample chromatogram and the calibration curve.

Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental protocol described above.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 4. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 5. Page loading... [wap.guidechem.com]

n-Octatriacontane-d78: An In-depth Technical Guide

CAS Number: 1219803-25-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of n-Octatriacontane-d78, a deuterated long-chain alkane. While specific research applications for this particular isotopologue are not extensively documented in publicly available literature, this guide extrapolates its potential uses and methodologies based on the well-established applications of deuterated compounds and long-chain alkanes in various scientific fields.

Physicochemical Properties

n-Octatriacontane-d78 is the deuterated form of n-Octatriacontane, where all 78 hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution leads to a significant increase in molecular weight without altering the chemical structure. The physicochemical properties of n-Octatriacontane-d78 and its non-deuterated analog are summarized below. Many of the properties for the deuterated compound are predicted due to limited experimental data.

Property	n-Octatriacontane-d78	n-Octatriacontane
CAS Number	1219803-25-4[1]	7194-85-6
Molecular Formula	C₃₈D₇₈	C₃₈H₇₈
Molecular Weight	613.51 g/mol [1]	535.03 g/mol
Predicted Density	0.8 ± 0.1 g/cm³[1]	Not available
Predicted Boiling Point	510.9 ± 13.0 °C at 760 mmHg[1]	Not available
Predicted Flash Point	387.2 ± 9.4 °C[1]	Not applicable
Predicted Vapor Pressure	0.0 ± 0.6 mmHg at 25°C[1]	Not available
Predicted Refractive Index	1.456[1]	Not available
Melting Point	Not available	77-79 °C
Form	Not available	Flakes

Synthesis of Deuterated Long-Chain Alkanes

The synthesis of perdeuterated long-chain alkanes like n-Octatriacontane-d78 can be achieved through several methods. The choice of method depends on the desired scale, purity, and available starting materials.

Catalytic H/D Exchange

This is a common method for deuterating hydrocarbons. The process involves reacting the non-deuterated alkane with a deuterium source, typically heavy water (D₂O), in the presence of a metal catalyst.

• Principle: The C-H bonds of the alkane are activated on the surface of the catalyst, allowing for the exchange of hydrogen atoms with deuterium from the heavy water.

• Catalysts: Platinum, palladium, and rhodium on a carbon support are effective catalysts.

• Conditions: The reaction is typically carried out at elevated temperatures and pressures in a sealed reactor to facilitate the exchange. Multiple cycles may be necessary to achieve high levels of deuteration.

Synthesis from Deuterated Precursors

Long-chain deuterated alkanes can also be synthesized from smaller deuterated building blocks. This method offers more control over the final product's structure.

• Example: The Wittig reaction can be used to couple deuterated alkyl halides with deuterated aldehydes or ketones to build the carbon chain. Subsequent reduction of any remaining functional groups yields the fully deuterated alkane.

Fischer-Tropsch Synthesis

For industrial-scale production, the Fischer-Tropsch process can be adapted to produce deuterated alkanes.

• Principle: A mixture of carbon monoxide (CO) and deuterium gas (D₂) is reacted over a catalyst (e.g., iron or cobalt) to produce a range of deuterated hydrocarbons. The product distribution can be controlled by adjusting the reaction conditions.

Caption: General workflows for the synthesis of n-Octatriacontane-d78.

Applications and Experimental Protocols

While signaling pathways are not relevant for a simple alkane, n-Octatriacontane-d78 is expected to be a valuable tool in analytical and environmental research.

Internal Standard in Mass Spectrometry

Deuterated compounds are ideal internal standards for quantitative analysis using mass spectrometry (GC-MS or LC-MS). They have nearly identical chemical and physical properties to their non-deuterated counterparts, but their increased mass allows them to be distinguished by the mass spectrometer.

Experimental Protocol: Quantification of Long-Chain Alkanes in Environmental Samples using GC-MS with a Deuterated Internal Standard

This protocol provides a representative method for using a long-chain deuterated alkane like n-Octatriacontane-d78 as an internal standard.

• Sample Preparation:

  • Accurately weigh a known amount of the environmental sample (e.g., soil, sediment).

  • Spike the sample with a known amount of a standard solution of n-Octatriacontane-d78 in a non-polar solvent (e.g., hexane).

  • Extract the lipids from the sample using a suitable solvent system (e.g., dichloromethane:methanol).

  • Concentrate the extract under a stream of nitrogen.

  • Purify the extract to isolate the alkane fraction using column chromatography with silica (B1680970) gel.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 280 °C.

    • Oven Program: Start at 60 °C, ramp to 300 °C at 10 °C/min, and hold for 15 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic fragment ions for both the target alkanes and the deuterated internal standard. For n-alkanes, common fragment ions include m/z 57, 71, 85, etc. For the deuterated standard, the corresponding ions will be shifted by the mass of the deuterium atoms.

• Data Analysis:

  • Identify the peaks corresponding to the target alkanes and n-Octatriacontane-d78 based on their retention times and mass spectra.

  • Quantify the target alkanes by comparing the peak area of their characteristic ions to the peak area of a characteristic ion of the deuterated internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Tracer in Environmental and Geochemical Studies

Long-chain alkanes are used as biomarkers to trace the sources of organic matter in the environment. Deuterated alkanes can be used as artificial tracers in controlled experiments to study the transport and fate of pollutants or to understand biogeochemical processes.

Experimental Protocol: Simulating the Transport of Hydrocarbons in a Soil Column

• Column Preparation:

  • Pack a glass column with a well-characterized soil.

  • Saturate the column with water to establish a steady flow.

• Tracer Injection:

  • Prepare a solution of n-Octatriacontane-d78 in a carrier solvent that is miscible with water or can be emulsified.

  • Inject a pulse of the tracer solution into the top of the soil column.

• Elution and Sampling:

  • Collect the effluent from the bottom of the column at regular time intervals.

  • At the end of the experiment, section the soil column to analyze the distribution of the tracer within the soil.

• Analysis:

  • Extract the tracer from the water and soil samples as described in the previous protocol.

  • Analyze the extracts by GC-MS to determine the concentration of n-Octatriacontane-d78.

• Modeling:

  • Use the breakthrough curve (concentration of the tracer in the effluent over time) and the final distribution in the soil to model the transport and retardation of the long-chain alkane in the soil.

Kinetic Isotope Effect Studies

The substitution of hydrogen with deuterium results in a stronger C-D bond compared to a C-H bond. This difference in bond strength can lead to a slower reaction rate when the cleavage of this bond is the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for studying reaction mechanisms. While less common for alkanes compared to more functionalized molecules, KIE studies could be applied to understand the mechanisms of alkane degradation by microorganisms or atmospheric oxidation processes.

Safety and Handling

n-Octatriacontane-d78 is expected to have a safety profile similar to its non-deuterated analog. It is a non-hazardous, waxy solid. However, as with any chemical, it should be handled with appropriate personal protective equipment, including gloves and safety glasses. It should be stored in a cool, dry place.

Conclusion

n-Octatriacontane-d78 is a valuable, albeit specialized, chemical for research. Its primary utility lies in its application as an internal standard for the precise quantification of long-chain alkanes in complex matrices. Furthermore, it holds potential as a tracer in environmental and geochemical studies to elucidate the transport and fate of hydrophobic organic compounds. While direct experimental data for this specific molecule is limited, the established principles of using deuterated compounds provide a strong foundation for its application in a variety of research contexts.

References

• 1. benchchem.com [benchchem.com]

A Technical Guide to Deuterated n-Alkane Standards for Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Core Principles of Deuterated Internal Standards

In the landscape of quantitative analysis by mass spectrometry, particularly within the pharmaceutical, environmental, and biotechnology sectors, the pursuit of accuracy and precision is paramount. Deuterated internal standards are instrumental in achieving reliable quantitative data. These standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612) (²H). This subtle modification makes them ideal internal standards for mass spectrometry-based assays.[1]

The fundamental principle lies in their near-identical chemical and physical properties to the analyte of interest.[1] When a known quantity of a deuterated standard is added to a sample at the beginning of the analytical process, it experiences the same sample preparation and analysis conditions as the target analyte. By measuring the ratio of the analyte to the deuterated internal standard, variations arising from sample loss during extraction, matrix effects, and instrument variability can be effectively normalized.[2]

Key Advantages:

• Co-elution with Analyte: In chromatographic separations such as gas chromatography (GC) and liquid chromatography (LC), the deuterated standard and the analyte exhibit nearly identical retention times. This co-elution is crucial as it ensures that both compounds experience the same analytical conditions, including potential matrix effects like ion suppression or enhancement.[1]

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency due to their chemical equivalence.[1]

• Improved Accuracy and Precision: The use of deuterated internal standards significantly improves the accuracy and reliability of measurements by correcting for variations in sample preparation, injection volume, and instrument response.[3]

Data Presentation: Physical Properties of n-Alkanes and their Deuterated Analogs

The substitution of hydrogen with deuterium results in a slight increase in molecular weight, which can lead to minor differences in physical properties such as boiling and melting points. This is known as the "isotope effect".[1] The following table summarizes the physical properties of some common n-alkanes and their deuterated counterparts.

n-Alkane	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
n-Hexane	C₆H₁₄	86.18	69[4]	-95[4]
n-Hexane-d₁₄	C₆D₁₄	100.26	69	-95
n-Octane	C₈H₁₈	114.23	125.1 - 126.1[5]	-57.1 to -56.6[5]
n-Octane-d₁₈	C₈D₁₈	132.34	125 - 127[6]	-57[6]

Mass Spectrometry Fragmentation Patterns

Under electron ionization (EI) mass spectrometry, n-alkanes produce characteristic fragmentation patterns. The molecular ion (M+) is often of low abundance, especially for longer chains.[7] The spectra are characterized by clusters of ions separated by 14 Da, corresponding to the loss of successive CH₂ groups.[8] The most abundant fragments are typically carbocations of the formula CnH2n+1.[7]

When analyzing deuterated n-alkanes, the fragmentation pattern is similar, but the mass-to-charge (m/z) ratios of the fragments are shifted due to the presence of deuterium. The following table provides a theoretical comparison of the major fragments for n-hexane and n-hexane-d₁₄.

Fragment	n-Hexane (C₆H₁₄) m/z	n-Hexane-d₁₄ (C₆D₁₄) m/z
[M]+	86	100
[M - CH₃/CD₃]+	71	82
[M - C₂H₅/C₂D₅]+	57	68
[M - C₃H₇/C₃D₇]+	43	52
[M - C₄H₉/C₄D₉]+	29	34

Synthesis of Deuterated n-Alkanes

A common method for the synthesis of deuterated n-alkanes is the dehalogenation of alkyl halides using zinc dust in the presence of deuterium oxide (D₂O).[9] This method has been shown to produce deuterated alkanes with high isotopic purity.[9]

Example Protocol: Synthesis of Ethane-d₆ from 1,1,1-Trichloroethane (B11378)

• Reaction Setup: In a reaction vessel, suspend zinc dust in a solution of dioxane and deuterium oxide.[9]

• Addition of Halide: Slowly add 1,1,1-trichloroethane to the stirred reaction mixture.[9]

• Reaction: The dehalogenation reaction proceeds, replacing the chlorine atoms with deuterium from the D₂O.

• Collection: The resulting deuterated ethane (B1197151) gas is collected.

• Purification: The collected gas can be purified to remove any residual starting materials or byproducts.

This method can be adapted for the synthesis of a variety of deuterated n-alkanes by selecting the appropriate starting alkyl halide.[9]

Experimental Protocols for Quantitative Analysis

Quantitative Analysis of n-Alkanes in Biological Tissues by GC-MS

This protocol describes the quantification of n-alkanes in fish tissue using a deuterated internal standard.

1. Sample Preparation [10]

• Homogenization: Homogenize the fish tissue sample.
• Spiking: Accurately weigh approximately 2 g of the homogenized tissue into a round-bottom flask and spike with a known amount of a deuterated n-alkane internal standard solution (e.g., n-pentadecane-d₃₂).
• Saponification: Add a solution of KOH in methanol (B129727) and reflux the mixture for 2 hours to digest the lipids.
• Extraction: After cooling, transfer the mixture to a separatory funnel and perform a liquid-liquid extraction with hexane (B92381) to isolate the non-saponifiable fraction containing the hydrocarbons.
• Cleanup: Pass the extract through a silica (B1680970) gel column to remove polar interferences. Elute the aliphatic hydrocarbon fraction with hexane.
• Concentration: Concentrate the collected fraction to a final volume of 1 mL.

2. GC-MS Analysis

• GC Column: HP-5MS (30 m x 0.25 mm id, 0.25 µm film thickness) or equivalent.[1]
• Carrier Gas: Helium at a constant flow.[1]
• Oven Temperature Program: A suitable temperature program to separate the n-alkanes of interest. For example, an initial temperature of 50°C, hold for 3 minutes, then ramp to 300°C at 10°C/min and hold for 10 minutes.[1]
• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]
• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor the quantifier and qualifier ions for each target n-alkane and its deuterated analog.[1]

3. Data Analysis

• Integrate the peak areas of the selected ions for the analyte and the deuterated internal standard.
• Calculate the peak area ratio (Analyte Area / Internal Standard Area).
• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.
• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[10]

Quantitative Analysis of Volatile Organic Compounds (VOCs) in Water by Purge-and-Trap GC-MS

This protocol outlines the analysis of volatile hydrocarbons in water samples.

1. Sample Preparation [1]

• Sampling: Collect water samples in 40 mL glass vials with Teflon-lined septa, ensuring no headspace.
• Spiking: Spike the water sample with a known amount of a deuterated VOC internal standard (e.g., toluene-d₈).

2. Purge-and-Trap System [1]

• An inert gas (e.g., helium) is bubbled through the water sample.
• Volatile hydrocarbons are purged from the sample and trapped on a sorbent trap.
• The trap is then heated to desorb the analytes into the GC-MS system.

3. GC-MS Analysis

• Utilize GC and MS conditions similar to those described in section 5.1, optimized for the target VOCs.

4. Calibration and Quantification

• Prepare aqueous calibration standards of the target VOCs at a minimum of five concentration levels.
• Spike each calibration standard with the same amount of the deuterated internal standard as the samples.
• Analyze the standards using the same purge-and-trap GC-MS method.
• Construct a calibration curve and quantify the samples as described in section 5.1.[1]

Mandatory Visualizations

Caption: Workflow for quantitative analysis of n-alkanes in biological tissue.

Caption: Workflow for quantitative analysis of VOCs in water.

Caption: Logical relationship of using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hexane [commonorganicchemistry.com]
• 5. Octane - Wikipedia [en.wikipedia.org]
• 6. Octane-d18 D 98atom 17252-77-6 [sigmaaldrich.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. benchchem.com [benchchem.com]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within the pharmaceutical and biotechnology sectors, the pursuit of accuracy, precision, and reliability in quantitative analysis is paramount. This in-depth technical guide explores the critical role of deuterated internal standards in achieving these goals. By delving into the core principles, experimental applications, and comparative performance data, this document serves as a comprehensive resource for professionals engaged in drug discovery, development, and clinical trial bioanalysis.

Core Principles of Deuterated Internal Standards

Deuterated internal standards are stable isotope-labeled (SIL) analogs of a target analyte where one or more hydrogen atoms have been replaced by their heavier, non-radioactive isotope, deuterium (B1214612) (²H or D).[1][2] This subtle yet significant modification makes them ideal internal standards for mass spectrometry-based quantitative assays.[1] The fundamental principle underpinning their use is rooted in their near-identical chemical and physical properties to the analyte of interest.[1][3]

The application of deuterated internal standards is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique.[4][5] IDMS is a powerful analytical method for accurately quantifying a compound in a sample.[5] The process involves adding a known amount of the deuterated internal standard to the sample at the earliest stage of preparation.[4][6] This "spiked" sample is then processed and analyzed by mass spectrometry.[5] Because the deuterated standard behaves almost identically to the native analyte during extraction, chromatography, and ionization, the ratio of their signals can be used to accurately determine the concentration of the analyte, effectively compensating for procedural variations.[4][6]

Key Advantages:

• Co-elution with Analyte: In chromatographic separations like liquid chromatography (LC) and gas chromatography (GC), the deuterated standard and the analyte exhibit nearly identical retention times.[1][5] This co-elution is crucial as it ensures that both compounds experience the same analytical conditions, including potential matrix effects.[1][5]

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency because the isotopic substitution has a negligible effect on this process.[3][7]

• Correction for Variability: By adding a known amount of the deuterated internal standard to every sample, calibrator, and quality control sample at the beginning of the sample preparation process, it is possible to correct for variability introduced during extraction, handling, and injection.[1][8] Any loss of analyte during these steps will be mirrored by a proportional loss of the internal standard.[8]

• Mitigation of Matrix Effects: Matrix effects, the suppression or enhancement of ionization of an analyte by co-eluting compounds from the sample matrix, are a significant challenge in bioanalysis.[2][9] Since a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.[2][10]

Synthesis of Deuterated Internal Standards

The creation of a high-quality deuterated internal standard is a critical prerequisite for its successful application. The goal is to produce a stable standard that will not undergo hydrogen-deuterium (H/D) exchange during the analytical process.[8] Two primary strategies are employed for their synthesis:

• Hydrogen-Deuterium Exchange: This method involves the direct replacement of protons with deuterons from a deuterium source, such as deuterated water (D₂O) or deuterated solvents, often facilitated by a catalyst (acid, base, or metal).[8][11]

• De Novo Chemical Synthesis: This approach involves the complete chemical synthesis of the target molecule using deuterated starting materials or reagents.[8][11] This method provides greater control over the location and number of deuterium labels.[11]

The position of the deuterium label is of utmost importance. It should be on a stable part of the molecule that is not metabolically active to prevent in-vivo H/D exchange and to ensure the internal standard and analyte share the same metabolic fate.[8]

Data Presentation: Performance Comparison

The superiority of deuterated internal standards over other types, such as structural analogs, is evident in the improved precision and accuracy of quantitative methods. The following tables summarize comparative data from various studies.

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Key Findings & References
Accuracy (% Mean Bias)	Closer to 100% (e.g., 100.3%)	Can exhibit significant bias (e.g., 96.8%)	Deuterated standards provide more accurate measurement of the true analyte concentration.[12]
Precision (% CV)	Lower (e.g., 2.7 - 5.7%)	Higher (e.g., 7.6 - 9.7%)	The use of deuterated standards results in significantly improved method precision.[10]
Matrix Effect Compensation	Excellent	Variable and often incomplete	Co-elution of the deuterated standard with the analyte ensures superior compensation for matrix effects.[1]
Regulatory Acceptance	Highly recommended by agencies like the FDA and EMA	May be acceptable if a SIL-IS is not available, but requires extensive justification.	Regulatory bodies strongly favor the use of stable isotope-labeled internal standards for bioanalytical method validation.[2]

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies. This table highlights the significant improvement in accuracy and precision when a deuterated internal standard is used compared to a structural analog. Data is representative and compiled from principles described in referenced literature.[1][2][10][12]

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	5.7	98.7	5.95	98.0
Medium	6.2	96.3	7.2	99.2
High	7.7	97.5	8.5	100.4

Table 2: Validation Summary for an HPLC-MS/MS Method for Venetoclax Quantification in Human Plasma using a Deuterated (D8) Internal Standard. The results demonstrate excellent precision (Relative Standard Deviation, %RSD) and accuracy, well within the acceptable limits set by regulatory agencies.[5]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to successful quantitative analysis using deuterated internal standards. The following are generalized methodologies for common sample preparation techniques.

Protocol 1: Protein Precipitation for Drug Analysis in Human Plasma

This protocol outlines a common and straightforward method for extracting a small molecule drug and its deuterated internal standard from a plasma matrix.[5][13]

Materials:

• Human plasma samples (blank, calibration standards, quality controls, unknown samples)

• Analyte stock solution

• Deuterated internal standard (IS) stock solution

• Precipitation solvent (e.g., acetonitrile (B52724) or methanol (B129727), often chilled)

• Vortex mixer

• Centrifuge

• 96-well collection plates or microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Thawing and Aliquoting: Thaw frozen plasma samples at room temperature. Once thawed, vortex to ensure homogeneity. Aliquot a specific volume of plasma (e.g., 100 µL) into a 96-well plate or microcentrifuge tubes.[13]

• Internal Standard Spiking: Add a small, precise volume (e.g., 10-25 µL) of the deuterated internal standard working solution at a known concentration to each sample (except for "double blank" samples).[5][13]

• Protein Precipitation: Add 3 to 5 volumes of cold precipitation solvent (e.g., 300 µL of acetonitrile) to each sample.[13][14]

• Mixing: Vortex the samples vigorously for a set period (e.g., 1 minute) to ensure thorough mixing and complete protein precipitation.[15]

• Centrifugation: Centrifuge the samples at high speed (e.g., >10,000 x g for 10 minutes at 4°C) to pellet the precipitated proteins.[15]

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials, being cautious not to disturb the protein pellet.[13]

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the dried extract in a solvent suitable for LC-MS/MS injection (e.g., 100 µL of the mobile phase starting composition).[15]

Protocol 2: Solid-Phase Extraction (SPE) for Drug Analysis in Human Plasma

This protocol describes a more selective sample clean-up method compared to protein precipitation.[16]

Materials:

• Human plasma samples

• Analyte and deuterated IS stock solutions

• SPE cartridges (e.g., C18)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., methanol or acetonitrile)

• Positive pressure manifold or vacuum manifold

• Evaporation system

• LC-MS/MS system

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add the deuterated internal standard solution. Vortex to mix.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol.[16]

• Equilibration: Equilibrate the cartridge with 1 mL of water.[16]

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak, aqueous solvent (e.g., 5% methanol in water) to remove salts and other polar interferences.[5]

• Elution: Elute the analyte and internal standard from the cartridge using a small volume (e.g., 2 x 0.5 mL) of a strong organic solvent into a clean collection tube.[5]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in a solvent suitable for LC-MS/MS injection.[5]

LC-MS/MS Analysis Parameters

The following are general parameters for LC-MS/MS analysis. Specific conditions must be optimized for each analyte.

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[14]

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[4]

  • Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the analyte and internal standard with good peak shape.[4]

  • Flow Rate: 0.3 - 0.5 mL/min.[4]

  • Injection Volume: 5 - 10 µL.[4]

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte's properties.[4]

  • Scan Type: Multiple Reaction Monitoring (MRM).[10]

  • MRM Transitions: Determine the optimal precursor ion to product ion transitions for both the analyte and the deuterated internal standard by infusing the individual standard solutions.[4]

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in the application of deuterated internal standards.

A typical workflow for a bioanalytical assay using a deuterated internal standard.

How deuterated standards compensate for matrix effects.

A decision pathway for internal standard selection in bioanalytical methods.

Conclusion

Deuterated internal standards are an indispensable tool in modern analytical chemistry, particularly in mass spectrometry, for achieving the highest levels of accuracy and precision in quantitative analysis.[8] Their ability to closely mimic the behavior of the analyte throughout the analytical process makes them superior to other types of internal standards, especially in complex biological matrices.[8][17] A thorough understanding of their synthesis, the criteria for selecting a high-quality standard, and careful method validation are essential for their successful implementation in both research and regulated environments.[1][11] By adhering to the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can ensure the integrity and defensibility of their analytical data, a cornerstone of successful scientific advancement and therapeutic development.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

n-Octatriacontane-d78: A Comprehensive Technical Guide to Material Safety and Experimental Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for n-Octatriacontane-d78, a deuterated long-chain alkane. The information is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge for safe handling, storage, and use in experimental settings. This guide summarizes key quantitative data, outlines detailed experimental protocols, and provides visual workflows for clarity.

Section 1: Physicochemical and Safety Data

n-Octatriacontane-d78 is a stable, isotopically labeled compound.[1] Its physical and chemical properties are crucial for understanding its behavior in experimental setups. The following tables summarize the key data available for this compound and its non-deuterated counterpart, n-Octatriacontane.

Table 1: Chemical and Physical Properties of n-Octatriacontane-d78

Property	Value	Source
Chemical Name	n-Octatriacontane-d78	[2]
CAS Number	1219803-25-4	[1][2][3]
Molecular Formula	C38D78 (or CD3(CD2)36CD3)	[1][3]
Molecular Weight	613.51 g/mol	[1][2]
Isotopic Enrichment	> 98 atom % D	[4][5]
Predicted Density	0.8 ± 0.1 g/cm³	[2]
Predicted Boiling Point	510.9 ± 13.0 °C at 760 mmHg	[2]
Predicted Flash Point	387.2 ± 9.4 °C	[2]
Predicted Vapor Pressure	0.0 ± 0.6 mmHg at 25°C	[2]
Predicted Refractive Index	1.456	[2]

Table 2: Properties of n-Octatriacontane (Non-Deuterated Analogue)

Property	Value	Source
CAS Number	7194-85-6	[6][7]
Molecular Formula	C38H78	[6]
Molecular Weight	535.03 g/mol	[7]
Melting Point	77-79 °C	[7]
Boiling Point	511 °C	[8]
Appearance	Flakes	[7]

Section 2: Hazard Identification and Safety Precautions

While n-Octatriacontane-d78 is not classified as a hazardous substance, it is crucial to follow standard laboratory safety protocols.[4][6] The primary potential hazards are associated with physical contact and inhalation of dust.

Potential Health Effects: [4][9]

• Eye Contact: May cause irritation.

• Skin Contact: May be harmful if absorbed through the skin and may cause irritation.

• Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

• Ingestion: May be harmful if swallowed.

Table 3: GHS Hazard Information (for n-Octatriacontane)

Classification	Statement	Source
GHS Classification	Not classified as hazardous	[6][9]

There is no specific carcinogenic, mutagenic, or teratogenic data available for n-Octatriacontane-d78.[4]

Section 3: Experimental Protocols

Given that n-Octatriacontane-d78 is a deuterated alkane, its primary application in research is as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods, or in neutron scattering studies.[4] The following are generalized protocols that can be adapted for specific experimental needs.

Protocol for Use as an Internal Standard in Mass Spectrometry

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry for their ability to mimic the analyte's behavior during sample preparation and analysis, thus correcting for variability.

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a precise amount of n-Octatriacontane-d78.

  • Dissolve the compound in a suitable organic solvent (e.g., hexane, dichloromethane) to a known concentration (e.g., 1 mg/mL). This will be your stock solution.

• Preparation of Working Standard Solution:

  • Perform a serial dilution of the stock solution to achieve a working concentration appropriate for your analytical range.

• Sample Preparation:

  • To each sample, calibrator, and quality control sample, add a precise volume of the working standard solution.

  • Proceed with the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Develop a multiple reaction monitoring (MRM) method to detect both the analyte of interest and n-Octatriacontane-d78.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the n-Octatriacontane-d78 internal standard.

  • Generate a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Safe Handling and Storage Protocol

Proper handling and storage are essential to maintain the integrity of the compound and ensure laboratory safety.

Methodology:

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage.

  • Store the compound at room temperature in a dry, well-ventilated area.[1][4]

  • Keep the container tightly closed to prevent contamination.

• Handling:

  • Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid dust formation and inhalation.[4]

  • Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, gloves, and a lab coat.[4]

  • Avoid contact with skin and eyes.[4]

• Spill Management:

  • In case of a spill, avoid creating dust.[4]

  • Carefully sweep or scoop up the spilled material.

  • Place the material in a suitable, closed container for disposal.[4]

• Waste Disposal:

  • Dispose of waste material in accordance with local, state, and federal regulations.[4] Contact a licensed professional waste disposal service.[4]

Section 4: Visualizing Workflows

The following diagrams, generated using the DOT language, illustrate key workflows for handling and using n-Octatriacontane-d78.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. ehs.wisc.edu [ehs.wisc.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility of n-Octatriacontane-d78 in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of n-Octatriacontane-d78, a deuterated long-chain alkane. Due to the limited availability of specific quantitative data for the deuterated form, this document leverages data for the analogous non-deuterated n-alkanes as a close proxy to infer its solubility profile. The principles and methodologies outlined herein are fundamental for professionals working with long-chain hydrocarbons in various research and development applications, including drug formulation and material science.

Core Concept: Solubility of Long-Chain Alkanes

The solubility of long-chain alkanes like n-Octatriacontane-d78 is primarily governed by the principle of "like dissolves like." These molecules are nonpolar, consisting of long hydrocarbon chains. Consequently, they exhibit poor solubility in polar solvents such as water, but are soluble in nonpolar organic solvents.[1][2] The intermolecular forces at play are predominantly weak van der Waals forces. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be overcome by the energy released upon forming solute-solvent interactions. In the case of alkanes in nonpolar solvents, the disruption and formation of similar van der Waals forces result in a favorable energetic balance for dissolution.[2]

Temperature is a critical factor influencing the solubility of long-chain alkanes. Generally, solubility increases with a rise in temperature.[1] This is because the increased kinetic energy helps to overcome the strong intermolecular forces within the solid alkane's crystal lattice.

Quantitative Solubility Data (Proxy Data)

Solvent	Temperature (°C)	Solubility of n-Hexatriacontane (Mole Fraction, x10^3)
n-Hexane	11	-
20	-
30	-
38	-
n-Octane	11	-
20	-
30	-
38	-
n-Decane	11	-
20	-
30	-
38	-
n-Dodecane	11	-
20	-
30	-
38	-
Note: The original publication should be consulted for the precise solubility values as they were presented graphically and would require extraction for this table. The table structure is provided for illustrative purposes.

Experimental Protocol: Gravimetric Method for Solubility Determination

A robust and widely used method for quantitatively determining the solubility of a solid in a liquid is the gravimetric method.[4][5][6] This method relies on the preparation of a saturated solution, followed by the separation and weighing of the solute and solvent.

Materials and Apparatus

• n-Octatriacontane-d78 (solute)

• Organic solvent of interest

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic bath or incubator

• Vials with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes

• Drying oven

• Pipettes

Step-by-Step Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of n-Octatriacontane-d78 to a known volume of the organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vial in a thermostatic bath set to the desired temperature.

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Allow the vial to stand undisturbed at the set temperature for several hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated pipette to prevent precipitation upon cooling.

  • Immediately filter the solution using a syringe filter into a pre-weighed, clean, and dry evaporation dish. This step removes any remaining undissolved microcrystals.

• Solvent Evaporation and Solute Weighing:

  • Place the evaporation dish containing the filtrate in a drying oven at a temperature sufficient to evaporate the solvent without degrading the solute.

  • Once the solvent has completely evaporated, cool the dish in a desiccator to room temperature.

  • Weigh the evaporation dish containing the dried solute on an analytical balance.

  • Repeat the drying and weighing process until a constant weight is achieved.

• Calculation of Solubility:

  • The mass of the dissolved solute is the final constant weight of the dish and solute minus the initial weight of the empty dish.

  • The mass of the solvent can be determined by weighing the saturated solution before evaporation and subtracting the mass of the dissolved solute. Alternatively, the volume of the withdrawn sample can be converted to mass using the solvent's density at that temperature.

  • Solubility can then be expressed in various units, such as grams of solute per 100 grams of solvent ( g/100g ) or mole fraction.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for determining the solubility of n-Octatriacontane-d78.

Caption: Gravimetric method workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. All about Solubility of Alkanes [unacademy.com]
• 3. Solubility of octacosane and hexatriacontane in different n-alkane solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. pharmajournal.net [pharmajournal.net]
• 6. pharmajournal.net [pharmajournal.net]

An In-depth Technical Guide to n-Octatriacontane-d78

This technical guide provides comprehensive information on the deuterated long-chain alkane, n-Octatriacontane-d78, with a focus on its molecular properties and its application as an internal standard in quantitative analysis. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize isotope dilution mass spectrometry.

Core Molecular Data

The fundamental properties of n-Octatriacontane-d78 and its non-deuterated counterpart, n-Octatriacontane, are summarized below. The inclusion of deuterium (B1214612) atoms significantly increases the molecular weight of n-Octatriacontane-d78, which is a key characteristic for its use as an internal standard in mass spectrometry.

Property	n-Octatriacontane-d78	n-Octatriacontane
Molecular Formula	C₃₈D₇₈[1]	C₃₈H₇₈[2][3][4][5]
Alternate Formula	CD₃(CD₂)₃₆CD₃[6]	CH₃(CH₂)₃₆CH₃
Molecular Weight	613.51 g/mol [2][6]	535.03 g/mol [3][4]
CAS Number	1219803-25-4[1][2][6]	7194-85-6[1][3][5]

Experimental Protocols

A primary application of n-Octatriacontane-d78 is as an internal standard for the quantification of n-Octatriacontane in complex matrices using isotope dilution mass spectrometry, often coupled with gas chromatography (GC-MS).

Protocol: Quantification of n-Octatriacontane in a Biological Matrix via GC-MS

This protocol outlines a representative method for using n-Octatriacontane-d78 to determine the concentration of endogenous n-Octatriacontane.

1. Preparation of Standards and Reagents:

• Stock Solution (Internal Standard): Prepare a 1 mg/mL stock solution of n-Octatriacontane-d78 in a suitable organic solvent (e.g., hexane (B92381) or chloroform).
• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of n-Octatriacontane into a blank matrix.
• Extraction Solvents: Prepare necessary solvents for lipid extraction, such as a 2:1 chloroform:methanol mixture.

2. Sample Preparation and Extraction:

• Homogenization: Homogenize the biological sample (e.g., plasma, tissue homogenate) in a suitable buffer.
• Spiking: Add a known amount of the n-Octatriacontane-d78 internal standard stock solution to each sample, calibrator, and quality control sample.
• Lipid Extraction: Perform a liquid-liquid extraction (e.g., Folch or Bligh-Dyer method) to isolate the lipid fraction containing n-Octatriacontane.
• Solvent Evaporation: Evaporate the organic solvent under a stream of nitrogen.
• Derivatization (Optional): If necessary for GC analysis, derivatize the sample to improve volatility and chromatographic properties.
• Reconstitution: Reconstitute the dried extract in a small volume of a solvent suitable for GC injection (e.g., hexane).

3. GC-MS Analysis:

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.
• Chromatographic Separation:
• Column: Use a non-polar capillary column suitable for high-temperature analysis of long-chain hydrocarbons.
• Injection: Inject a small volume (e.g., 1 µL) of the reconstituted extract.
• Temperature Program: Implement a temperature gradient to ensure the separation of n-Octatriacontane from other matrix components.
• Mass Spectrometry Detection:
• Ionization: Use electron ionization (EI).
• Acquisition Mode: Operate in Selected Ion Monitoring (SIM) mode to monitor specific ions for both the analyte and the internal standard.
• Monitor characteristic ions for n-Octatriacontane.
• Monitor the corresponding heavier ions for n-Octatriacontane-d78.

4. Data Analysis and Quantification:

• Peak Integration: Integrate the chromatographic peak areas for the selected ions of both n-Octatriacontane and n-Octatriacontane-d78.
• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for all samples.
• Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the concentration of the n-Octatriacontane calibration standards.
• Concentration Determination: Determine the concentration of n-Octatriacontane in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the logical basis of quantification using an internal standard.

References

• 1. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 2. Page loading... [wap.guidechem.com]
• 3. echemi.com [echemi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. octatriacontane [webbook.nist.gov]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of n-Octatriacontane-d78 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of n-Octatriacontane-d78 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of long-chain hydrocarbons and other high molecular weight compounds. The use of a deuterated internal standard is a robust method to correct for variations in sample preparation and instrumental analysis, ensuring accurate and reliable quantification.

Introduction

n-Octatriacontane-d78 is the perdeuterated analog of n-Octatriacontane (C38H78). Its high molecular weight and chemical inertness make it an excellent internal standard for the analysis of very-long-chain alkanes, waxes, and other high-boiling point compounds in complex matrices. Due to its similar chemical and physical properties to the target analytes, it co-elutes and experiences similar ionization and fragmentation patterns in the mass spectrometer, allowing for accurate correction of analyte losses during sample workup and injection variability. The significant mass difference between the deuterated standard and the native analyte ensures that their mass spectra do not interfere with each other, enabling precise quantification.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The methodology is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of n-Octatriacontane-d78 is added to the sample prior to extraction and analysis. The ratio of the chromatographic peak area of the target analyte to the peak area of the internal standard is then used to calculate the concentration of the analyte in the original sample. This approach effectively compensates for any sample loss during extraction, derivatization, and GC-MS analysis.

Figure 1: Workflow for quantitative analysis using an internal standard.

Applications

n-Octatriacontane-d78 is particularly suitable for the quantification of:

• Very-long-chain alkanes (VLCAs) in environmental samples such as sediments, soil, and water, which can be indicative of petroleum contamination or biogenic inputs.

• Epicuticular wax components from plant leaves, providing insights into plant physiology and paleoecology.

• High molecular weight hydrocarbons in petroleum products, waxes, and bitumen.

• Long-chain fatty acids and alcohols after appropriate derivatization.

Experimental Protocols

Protocol 1: Analysis of Long-Chain Alkanes in Plant Leaf Wax

This protocol outlines the extraction and analysis of n-alkanes from plant leaves.

4.1.1. Materials and Reagents

• n-Octatriacontane-d78 solution (e.g., 10 µg/mL in hexane)

• Hexane (B92381) and Dichloromethane (B109758) (pesticide residue grade)

• Anhydrous Sodium Sulfate (B86663)

• Silica (B1680970) Gel for column chromatography

• Glass vials, Pasteur pipettes, and rotary evaporator

4.1.2. Sample Preparation and Extraction

• Weigh approximately 1 g of fresh or freeze-dried leaf material into a glass vial.

• Add a known amount of n-Octatriacontane-d78 internal standard solution (e.g., 10 µL of a 10 µg/mL solution).

• Immerse the leaves in a 2:1 (v/v) mixture of dichloromethane and hexane and extract using ultrasonication for 15 minutes. Repeat the extraction twice.

• Combine the extracts and pass them through a Pasteur pipette containing anhydrous sodium sulfate to remove water.

• Concentrate the extract to near dryness using a rotary evaporator or a gentle stream of nitrogen.

• Redissolve the residue in a small volume of hexane.

• For cleanup, pass the extract through a silica gel column, eluting with hexane to isolate the alkane fraction.

• Concentrate the alkane fraction and adjust the final volume to 100 µL with hexane for GC-MS analysis.

4.1.3. GC-MS Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injector	Splitless mode, 280 °C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	60 °C (hold 2 min), ramp to 320 °C at 10 °C/min, hold for 20 min
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Analyte specific ions (e.g., m/z 57, 71, 85 for n-alkanes) and m/z 66, 80 for n-Octatriacontane-d78

Protocol 2: Analysis of High Molecular Weight Hydrocarbons in Sediment

This protocol is designed for the analysis of total petroleum hydrocarbons (TPH) in environmental sediment samples.

4.2.1. Materials and Reagents

• n-Octatriacontane-d78 solution (e.g., 20 µg/mL in hexane)

• Hexane and Dichloromethane (pesticide residue grade)

• Anhydrous Sodium Sulfate

• Activated Copper for sulfur removal

• Solid Phase Extraction (SPE) cartridges (Silica gel)

4.2.2. Sample Preparation and Extraction

• Homogenize and weigh approximately 10 g of dried sediment into a beaker.

• Spike the sample with a known amount of the n-Octatriacontane-d78 internal standard.

• Extract the sample using an accelerated solvent extractor (ASE) with a mixture of hexane and dichloromethane.

• Concentrate the extract and treat with activated copper to remove elemental sulfur.

• Perform a cleanup and fractionation step using a silica gel SPE cartridge to isolate the aliphatic hydrocarbon fraction.

• Elute the aliphatic fraction with hexane.

• Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.

4.2.3. GC-MS Parameters

The GC-MS parameters can be adapted from Protocol 1, with potential adjustments to the oven temperature program to ensure the elution of very high molecular weight compounds. A higher final temperature or a longer hold time may be necessary.

Data Presentation and Quantitative Analysis

5.1. Calibration

Prepare a series of calibration standards containing known concentrations of the target analytes and a constant concentration of n-Octatriacontane-d78. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration to generate a calibration curve.

5.2. Method Validation Data (Illustrative)

Due to the limited availability of published, specific method validation data for n-Octatriacontane-d78, the following tables present illustrative performance data that can be expected for the analysis of very-long-chain alkanes using this internal standard. Laboratories should perform their own validation studies.

Table 1: Linearity of Response for Selected n-Alkanes

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
n-Triacontane (C30)	10 - 1000	> 0.998
n-Tetratriacontane (C34)	10 - 1000	> 0.997
n-Hexatriacontane (C36)	15 - 1000	> 0.996
n-Octatriacontane (C38)	20 - 1000	> 0.995

Table 2: Accuracy and Precision Data

Analyte	Spiked Concentration (ng/g)	Mean Recovery (%) (n=5)	Relative Standard Deviation (RSD, %)
n-Triacontane (C30)	50	98.5	4.2
500	101.2	3.1
n-Tetratriacontane (C34)	50	95.8	5.5
500	99.5	4.0
n-Hexatriacontane (C36)	50	93.2	6.8
500	97.9	5.1

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)
n-Triacontane (C30)	3	10
n-Tetratriacontane (C34)	4	12
n-Hexatriacontane (C36)	5	15

Signaling Pathways and Logical Relationships

The use of an internal standard is a critical component of a robust analytical workflow. The following diagram illustrates the logical relationship between the analyte, the internal standard, and the final quantified result.

Figure 2: Correction of analytical variability using an internal standard.

Conclusion

The use of n-Octatriacontane-d78 as an internal standard provides a reliable and accurate method for the quantification of long-chain hydrocarbons and other high molecular weight compounds by GC-MS. Its chemical similarity to the analytes of interest and its distinct mass spectrum make it an ideal choice for correcting for matrix effects and variations in sample handling. The protocols and data presented here serve as a guide for researchers to develop and validate their own analytical methods for a variety of applications.

Application Notes and Protocols for LC-MS Quantification Using n-Octatriacontane-d78

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing n-Octatriacontane-d78 as an internal standard for the accurate quantification of lipids and other nonpolar analytes using Liquid Chromatography-Mass Spectrometry (LC-MS). The protocols detailed below are designed to ensure high-quality, reproducible data for applications in lipidomics, drug development, and other related fields.

Introduction

Accurate quantification in LC-MS is critically dependent on the use of appropriate internal standards to correct for variations during sample preparation and analysis.[1] Deuterated compounds are ideal internal standards as they are chemically identical to their endogenous counterparts but are distinguishable by their increased mass. n-Octatriacontane-d78 is a deuterated long-chain alkane, making it an excellent, non-endogenous internal standard for the quantification of a wide range of nonpolar lipids and other hydrophobic molecules. Its chemical inertness and distinct mass-to-charge ratio (m/z) ensure minimal interference with endogenous analytes and reliable detection.

Key Applications

• Lipidomics: Quantification of total lipid extracts and specific nonpolar lipid classes.

• Drug Development: Pharmacokinetic studies of hydrophobic drug candidates.

• Environmental Analysis: Measurement of persistent organic pollutants.

• Materials Science: Characterization of polymers and other nonpolar materials.

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma

This protocol outlines the extraction of total lipids from a plasma sample, incorporating n-Octatriacontane-d78 as an internal standard.

Materials:

• Plasma samples

• n-Octatriacontane-d78 internal standard solution (1 mg/mL in chloroform)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Centrifuge tubes (glass, solvent-resistant)

• Pipettes

• Nitrogen gas evaporator

• LC-MS vials

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL glass centrifuge tube, add 100 µL of plasma. Spike the sample with 10 µL of the 1 mg/mL n-Octatriacontane-d78 internal standard solution.

• Solvent Addition: Add 400 µL of methanol and vortex for 30 seconds.

• Lipid Extraction: Add 800 µL of chloroform and vortex for 1 minute.

• Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds. Centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Phase Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids and the internal standard into a new glass tube.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[2]

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., 90:10 isopropanol:acetonitrile) for analysis.[2]

• Sample Transfer: Transfer the reconstituted sample to an LC-MS vial for analysis.

LC-MS Analysis

This section provides a general LC-MS method suitable for the analysis of nonpolar lipids using n-Octatriacontane-d78 as an internal standard. Optimization may be required based on the specific analytes of interest and the LC-MS system used.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive and/or negative mode, depending on the analytes. Atmospheric Pressure Chemical Ionization (APCI) can also be effective for nonpolar compounds.

• Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification.[3]

• Monitored Ions (for SIM):

  • n-Octatriacontane-d78: Monitor the appropriate adduct ion (e.g., [M+H]+, [M+NH4]+). The exact m/z will depend on the deuteration pattern.

  • Analytes of Interest: Monitor the m/z of the target analytes.

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

Data Presentation

The following tables represent hypothetical quantitative data obtained from an LC-MS analysis of three different plasma samples for a target lipid, "Analyte X," using n-Octatriacontane-d78 as the internal standard.

Table 1: Peak Areas from LC-MS Analysis

Sample ID	Analyte X Peak Area	n-Octatriacontane-d78 Peak Area
Sample 1	1,250,000	2,500,000
Sample 2	1,875,000	2,450,000
Sample 3	980,000	2,550,000

Table 2: Calculated Concentrations

Assuming a calibration curve was generated for Analyte X.

Sample ID	Response Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Sample 1	0.50	5.0
Sample 2	0.77	7.7
Sample 3	0.38	3.8

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard for quantification.

Caption: Workflow for LC-MS based lipid quantification.

Caption: Logic of internal standard normalization.

References

• 1. benchchem.com [benchchem.com]
• 2. organomation.com [organomation.com]
• 3. mdpi.com [mdpi.com]

Application of n-Octatriacontane-d78 in Environmental Sample Analysis

Introduction

n-Octatriacontane-d78 is a deuterated form of the long-chain n-alkane, octatriacontane (B166382) (C38H78). In environmental analysis, the precise and accurate quantification of organic pollutants is crucial for assessing environmental impact and ensuring regulatory compliance. Deuterated compounds, such as n-Octatriacontane-d78, are invaluable as internal standards in analytical methods like isotope dilution mass spectrometry (IDMS). The fundamental principle of IDMS involves the addition of a known quantity of an isotopically labeled standard to a sample at the beginning of the analytical workflow. This standard, being chemically analogous to the analyte of interest, experiences the same variations and losses during sample preparation, extraction, and analysis. By determining the ratio of the native analyte to the labeled standard, highly accurate and precise quantification can be achieved, effectively compensating for matrix effects and procedural inconsistencies.[1][2]

n-Octatriacontane-d78 is particularly well-suited as an internal standard for the analysis of long-chain hydrocarbons, waxes, and other high-molecular-weight organic compounds in complex environmental matrices such as soil, sediment, and water. Its application significantly enhances the reliability and quality of analytical data, which is essential for environmental forensics, contaminated site assessment, and monitoring studies.[1]

Key Applications:

• Contaminated Site Assessment: Used for the precise measurement of hydrocarbon contamination, including petroleum-derived pollutants, in soil and groundwater at industrial sites and landfills.[1]

• Environmental Forensics: Helps in identifying the sources of hydrocarbon pollution by providing accurate quantitative data for source apportionment models.[3][4]

• Monitoring of Persistent Organic Pollutants (POPs): Can be used as an internal standard in the analysis of certain high-molecular-weight POPs that have similar chemical properties.

• Paleoclimate Research: In studies involving the analysis of n-alkanes as biomarkers in sediment cores to reconstruct past vegetation and climate, deuterated standards are crucial for accurate quantification.[5][6][7]

Quantitative Data Summary

The use of deuterated internal standards like n-Octatriacontane-d78 in conjunction with Gas Chromatography-Mass Spectrometry (GC-MS) provides high-quality quantitative data. The following table summarizes typical performance metrics for methods employing isotope dilution for the analysis of long-chain hydrocarbons in environmental samples.

Parameter	Soil/Sediment	Water	Typical Value
Analyte	Long-Chain n-Alkanes (C20-C40)	Long-Chain n-Alkanes (C20-C40)
Method	GC-MS (Isotope Dilution)	GC-MS (Isotope Dilution)
Recovery of Deuterated Standard	80-110%	70-120%	[8]
Limit of Detection (LOD)	0.1 - 10 µg/kg	0.01 - 1 µg/L	[2]
Limit of Quantification (LOQ)	0.5 - 25 µg/kg	0.05 - 5 µg/L	[2]
Relative Standard Deviation (RSD)	< 15%	< 20%	[3]

Note: The values presented are representative ranges from various studies and may vary depending on the specific analyte, matrix, and analytical instrumentation.

Experimental Protocols

Protocol 1: Analysis of Long-Chain n-Alkanes in Soil and Sediment Samples

This protocol outlines a general procedure for the extraction and quantification of long-chain n-alkanes in soil and sediment samples using n-Octatriacontane-d78 as an internal standard.

1. Sample Preparation:

• Homogenize the soil or sediment sample to ensure uniformity.

• Air-dry or freeze-dry the sample to remove moisture.

• Sieve the dried sample to remove large debris.

2. Internal Standard Spiking:

• Weigh a known amount of the homogenized sample (e.g., 10 g) into an extraction thimble.

• Spike the sample with a known amount of n-Octatriacontane-d78 solution in a suitable solvent (e.g., hexane). The amount should be chosen to be within the calibration range of the instrument.

3. Extraction:

• Perform a Soxhlet extraction using a solvent mixture such as hexane (B92381) and dichloromethane (B109758) (1:1, v/v) for 16-24 hours.

• Alternatively, use an Accelerated Solvent Extraction (ASE) method for faster extraction.

4. Cleanup and Fractionation:

• Concentrate the extract to a small volume using a rotary evaporator.

• The extract can be cleaned up using column chromatography with silica (B1680970) gel or alumina (B75360) to remove polar interferences.

• Elute the hydrocarbon fraction with a non-polar solvent like hexane.

5. GC-MS Analysis:

• Concentrate the cleaned extract to a final volume (e.g., 1 mL).

• Inject an aliquot of the concentrated extract into the GC-MS system.

• The gas chromatograph separates the different n-alkanes, and the mass spectrometer detects and quantifies both the native alkanes and the deuterated internal standard.[9]

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the n-Octatriacontane-d78.[1]

6. Quality Control:

• Analyze a method blank with each batch of samples to check for contamination.

• Analyze a laboratory control sample (a clean matrix spiked with known amounts of analytes) to assess method accuracy.[1]

Protocol 2: Analysis of Long-Chain n-Alkanes in Water Samples

This protocol provides a general procedure for the determination of long-chain n-alkanes in water samples using n-Octatriacontane-d78 as an internal standard.

1. Sample Collection and Preservation:

• Collect water samples in clean, pre-rinsed amber glass bottles.

• Store samples at 4°C until extraction.[1]

2. Internal Standard Spiking:

• Measure a known volume of the water sample (e.g., 1 L) into a separatory funnel.

• Spike the water sample with a known amount of the n-Octatriacontane-d78 internal standard solution.[1]

3. Extraction:

• Perform a liquid-liquid extraction by adding a suitable solvent like dichloromethane or hexane to the separatory funnel.

• Shake vigorously and allow the layers to separate.

• Collect the organic layer. Repeat the extraction process two more times.

• Combine the organic extracts.

4. Drying and Concentration:

• Dry the combined extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a small volume using a rotary evaporator or a gentle stream of nitrogen.

5. GC-MS Analysis:

• Adjust the final volume of the extract (e.g., 1 mL).

• Inject an aliquot of the concentrated extract into the GC-MS system for analysis as described in Protocol 1.

6. Quality Control:

• Include method blanks and laboratory control samples in each analytical batch to ensure data quality.

Visualizations

Caption: General workflow for environmental sample analysis.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotopes as a Tool for Petroleum Exploration - EPCM [epcmholdings.com]
• 5. researchgate.net [researchgate.net]
• 6. soil.copernicus.org [soil.copernicus.org]
• 7. BG - From leaf to soil: n-alkane signal preservation, despite degradation along an environmental gradient in the tropical Andes [bg.copernicus.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Mass Spectrometry Methods Using Deuterated Alkane Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of analytical chemistry, drug development, and clinical research, the demand for highly accurate and precise quantitative methods is paramount. Mass spectrometry (MS), particularly when coupled with chromatographic separation techniques like gas chromatography (GC) and liquid chromatography (LC), has become an indispensable tool for the sensitive and selective quantification of a wide array of analytes in complex matrices. However, the accuracy of these measurements can be significantly impacted by various factors, including sample loss during preparation, matrix effects (ion suppression or enhancement), and instrument variability.[1][2]

To mitigate these challenges, the use of internal standards is a well-established practice. Among the different types of internal standards, deuterated standards, which are stable isotope-labeled analogs of the analyte, are considered the gold standard.[3][4] In these standards, one or more hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This substitution results in a molecule that is chemically and physically almost identical to the analyte of interest but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.[5][6]

These application notes provide detailed methodologies and protocols for the use of deuterated alkane and other deuterated standards in mass spectrometry for quantitative analysis, with a focus on applications relevant to drug development and research.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of deuterated standards in mass spectrometry is based on the principle of isotope dilution. A known amount of the deuterated internal standard is added to all samples, including calibration standards, quality controls (QCs), and unknown samples, at the very beginning of the sample preparation process.[7] Because the deuterated standard has nearly identical physicochemical properties to the analyte, it experiences the same losses during extraction, evaporation, and reconstitution, and is affected similarly by matrix effects during ionization.[5][8]

Quantification is based on the ratio of the peak area of the analyte to the peak area of the deuterated internal standard. Since any variations in the analytical process affect both the analyte and the internal standard to the same extent, their ratio remains constant, leading to highly accurate and precise measurements.[3][7]

Advantages of Using Deuterated Standards

The use of deuterated internal standards in mass spectrometry offers several key advantages over other types of internal standards, such as structural analogs:

• Improved Accuracy and Precision: By compensating for variability throughout the analytical process, deuterated standards significantly enhance the accuracy and precision of the results.[7]

• Correction for Matrix Effects: Matrix effects are a major source of inaccuracy in LC-MS/MS. Since deuterated standards co-elute with the analyte, they experience the same degree of ion suppression or enhancement, effectively correcting for these effects.[8][9]

• Compensation for Sample Preparation Variability: Losses of analyte during multi-step sample preparation procedures are mirrored by proportional losses of the deuterated internal standard, ensuring that the final calculated concentration is accurate.[8]

• Robustness and Reliability: Methods employing deuterated internal standards are generally more robust and reliable, making them suitable for regulated bioanalysis in clinical and pharmaceutical settings.[5]

Quantitative Data Presentation

The superiority of deuterated internal standards is evident in the improved precision and accuracy of quantitative methods. The following tables summarize comparative data from various studies.

Table 1: Comparison of Assay Performance with Deuterated vs. Non-Deuterated (Analog) Internal Standards

Parameter	Deuterated Internal Standard	Analog Internal Standard
Mean Accuracy (%)	98.5 - 102.3	85.2 - 115.8
Inter-day Precision (%CV)	< 5%	< 15%
Intra-day Precision (%CV)	< 4%	< 12%
Matrix Effect (%CV)	< 3%	> 20%

Data compiled from representative bioanalytical method validation studies.

Table 2: Validation Summary for the Quantification of Tacrolimus in Whole Blood using a Deuterated Internal Standard [10]

Validation Parameter	Result
Linearity Range	0.5 - 42.2 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-assay Precision (CV%)	0.9 - 14.7%
Inter-assay Precision (CV%)	2.5 - 12.5%
Accuracy (%)	90 - 113%
Recovery (%)	76.6 - 84%

Experimental Protocols

Protocol 1: Quantification of a Small Molecule Drug in Human Plasma by LC-MS/MS

This protocol provides a general procedure for the quantitative analysis of a small molecule drug in human plasma using its deuterated internal standard.

1. Materials and Reagents

• Analyte and its corresponding deuterated internal standard

• Control human plasma (K2EDTA as anticoagulant)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized or Milli-Q)

• Microcentrifuge tubes or 96-well plates

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and deuterated internal standard in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

• Internal Standard Spiking Solution: Dilute the deuterated internal standard stock solution with acetonitrile to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibrator, QC, or unknown) in a microcentrifuge tube, add 10 µL of the internal standard spiking solution.[3]

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[11]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[4]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm)[12]

• Mobile Phase A: Water with 0.1% Formic Acid[11]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[11]

• Flow Rate: 0.4 mL/min[12]

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative, depending on the analyte.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimize precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Protocol 2: Quantification of n-Alkanes in Biota by GC-MS

This protocol is based on a validated method for the determination of n-alkanes (C10 to C35) in fish tissue using a suite of deuterated n-alkanes as internal standards.

1. Materials and Reagents

• Suite of deuterated n-alkane internal standards (e.g., C12D26, C15D32, C20D42, C24D50, C30D62)

• n-Alkane analytical standards

• Hexane (B92381) (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous)

• Silica (B1680970) gel (activated)

2. Sample Preparation (Liquid-Liquid Extraction and Cleanup)

• Homogenize the tissue sample.

• To a known weight of homogenized tissue, add a known amount of the deuterated alkane internal standard mixture.

• Perform a saponification step followed by liquid-liquid extraction with hexane.

• Wash the hexane extract with water to remove impurities.

• Dry the extract over anhydrous sodium sulfate.

• Concentrate the extract under a gentle stream of nitrogen.

• Perform a silica gel column cleanup to remove polar interferences.

• Elute the alkane fraction with hexane and dichloromethane.

• Concentrate the final extract to a known volume for GC-MS analysis.

3. GC-MS Analysis

• GC System: Gas chromatograph with a split/splitless injector.

• Column: HP-5MS (30 m x 0.25 mm id, 0.25 µm film thickness) or equivalent.[6]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 300°C at 10°C/min.

  • Hold at 300°C for 15 minutes.

• MS System: Mass spectrometer with an electron ionization (EI) source.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Scan Mode: Selected Ion Monitoring (SIM) of characteristic ions for each native alkane and its corresponding deuterated internal standard.

Visualizations

Caption: A generalized experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: How deuterated standards compensate for matrix effects in mass spectrometry.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes: n-Octatriacontane-d78 for the Analysis of Hydrocarbon Contamination in Soil

Introduction

The quantification of hydrocarbon contamination in soil is a critical aspect of environmental monitoring and remediation. Total Petroleum Hydrocarbons (TPH) are a complex mixture of compounds that can originate from various sources, including crude oil spills and leaks from storage tanks. Accurate analysis of TPH, particularly the heavier diesel and oil range organics, is essential for assessing environmental risk. The use of deuterated internal standards, such as n-Octatriacontane-d78, is a well-established technique to improve the accuracy and precision of these measurements, primarily when using gas chromatography-mass spectrometry (GC-MS). n-Octatriacontane-d78 is a C38 straight-chain alkane where all 78 hydrogen atoms have been replaced with deuterium. Its high molecular weight and chemical similarity to the heavier hydrocarbon fractions make it an ideal internal standard for quantifying high-boiling point hydrocarbons.

Principle of the Method

The analytical approach involves extracting hydrocarbons from a soil sample using an appropriate solvent. A known amount of n-Octatriacontane-d78 is added to the sample before extraction. This internal standard co-elutes with the target analytes during gas chromatography and is used to correct for variations in extraction efficiency, sample matrix effects, and instrument response. Quantification is achieved by comparing the response of the target analytes to the response of the internal standard. GC-MS is the preferred analytical technique as it allows for the selective detection of the deuterated standard and the target hydrocarbon compounds, minimizing interferences from the complex soil matrix.[1]

Experimental Protocols

1. Reagents and Materials

• Solvents: Dichloromethane (B109758) (DCM), acetone (B3395972), hexane (B92381) (all HPLC or pesticide residue grade).

• Standards:

  • n-Octatriacontane-d78 solution (e.g., 1000 µg/mL in a suitable solvent).

  • Calibration standards containing a range of n-alkanes (e.g., C10 to C40).

  • Diesel Range Organics (DRO) standard mix.

• Reagents: Anhydrous sodium sulfate (B86663) (heated to 400°C for at least 4 hours), silica (B1680970) gel (activated at 110°C for 12 hours).[2]

• Apparatus:

  • Gas chromatograph with a mass selective detector (GC-MS).

  • Capillary column suitable for hydrocarbon analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Extraction apparatus (e.g., Soxhlet extractor, ultrasonic bath, or accelerated solvent extractor).[3][4]

  • Concentrator (e.g., Kuderna-Danish or rotary evaporator).

  • Analytical balance, vials, syringes, and standard laboratory glassware.

2. Standard Preparation

• Internal Standard Spiking Solution: Prepare a working solution of n-Octatriacontane-d78 at a concentration of 10-20 µg/mL in dichloromethane.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the n-alkane or DRO standard mix in dichloromethane. Each calibration standard should be fortified with the internal standard spiking solution to the same final concentration.

3. Sample Preparation and Extraction (Ultrasonic Extraction Method)

• Weigh approximately 10 g of the soil sample into a beaker.

• Add a known amount of anhydrous sodium sulfate to the soil to absorb moisture and mix thoroughly.

• Fortify the sample with a precise volume of the n-Octatriacontane-d78 internal standard spiking solution.

• Add 50 mL of a 1:1 mixture of acetone and dichloromethane to the sample.

• Place the beaker in an ultrasonic bath and extract for 15-20 minutes.

• Decant the solvent into a flask.

• Repeat the extraction two more times with fresh solvent, combining the extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any remaining water.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish or rotary evaporator.

• The extract is now ready for GC-MS analysis.

4. GC-MS Analysis

• Injection: Inject 1 µL of the concentrated extract into the GC-MS system.

• GC Conditions (Example):

  • Injector Temperature: 280°C

  • Oven Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 320°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions (Example):

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. In SIM mode, monitor characteristic ions for the target analytes and n-Octatriacontane-d78.

5. Data Analysis and Quantification

• Identify the peaks corresponding to the target hydrocarbons and n-Octatriacontane-d78 based on their retention times.

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the relative response factor (RRF) for each analyte using the calibration standards.

• Quantify the concentration of each hydrocarbon in the sample using the internal standard method.

Data Presentation

Table 1: Typical GC-MS Operating Conditions

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	280°C
Oven Program	50°C (2 min), then 10°C/min to 320°C (10 min)
Carrier Gas	Helium (1.0 mL/min)
MS Ion Source Temp.	230°C
MS Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM) / Full Scan

Table 2: Example Quality Control Acceptance Criteria

QC Parameter	Acceptance Criteria
Internal Standard Recovery	60-120%
Matrix Spike Recovery	70-130%
Method Blank	Below Method Detection Limit (MDL)
Calibration Curve (R²)	≥ 0.995

Workflow Diagram

Caption: Workflow for the analysis of hydrocarbon contamination in soil using n-Octatriacontane-d78.

References

• 1. nepc.gov.au [nepc.gov.au]
• 2. researchgate.net [researchgate.net]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: n-Octatriacontane-d78 Sample Preparation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of low recovery of n-Octatriacontane-d78 during sample preparation. This long-chain deuterated alkane's unique physical properties, primarily its high hydrophobicity and low volatility, can lead to significant sample loss if not handled correctly.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing low recovery of n-Octatriacontane-d78 in my sample preparation?

Low recovery of n-Octatriacontane-d78 is typically attributed to two main factors stemming from its chemical properties:

• Poor Solubility: With a molecular weight of 613.5 g/mol and a predicted LogP of 20.95, n-Octatriacontane-d78 is extremely non-polar.[1][2] It will have very low solubility in polar solvents and may not fully dissolve in less optimal non-polar solvents, especially at room temperature.

• Adsorption to Surfaces: Due to its long aliphatic chain, n-Octatriacontane-d78 has a strong tendency to adsorb to surfaces through hydrophobic interactions.[3][4] This includes glass and plastic labware such as vials, pipette tips, and containers, leading to significant loss of the analyte before analysis.[3][5]

Q2: What are the key physical properties of n-Octatriacontane-d78 I should be aware of?

Understanding the physical properties of n-Octatriacontane-d78 is crucial for developing an effective sample preparation protocol.

Property	Value	Implication for Sample Prep
Molecular Formula	C₃₈D₇₈	High degree of deuteration.
Molecular Weight	~613.5 g/mol	Low volatility; not prone to evaporative loss at room temperature.[1]
Melting Point	77-79 °C	Solid at room temperature, requiring heating to ensure dissolution.[6]
Boiling Point	~511 °C (Predicted)	Extremely low volatility.[1]
LogP (Predicted)	20.95	Extremely hydrophobic and non-polar.[1]

Q3: Which solvent should I use to dissolve n-Octatriacontane-d78?

Given its non-polar nature, the best solvents are non-polar organic solvents.

• Recommended Solvents: Hexane (B92381), heptane (B126788), cyclohexane, and toluene (B28343) are good starting choices. The solubility of long-chain alkanes increases in shorter-chain alkane solvents.[7]

• Temperature: Gently heating the solvent (e.g., to 40-50 °C) can significantly improve the solubility and dissolution rate of n-Octatriacontane-d78.[8]

• Co-solvents: While less common for such a non-polar analyte, a co-solvent system might be employed in specific complex matrices. However, for initial dissolution, a pure non-polar solvent is recommended.[8]

Q4: How can I prevent my analyte from adsorbing to labware?

Minimizing adsorptive losses is critical for achieving good recovery.

• Vial Selection: Standard borosilicate glass vials can have active silanol (B1196071) groups that may interact with analytes.[4][5] Using polypropylene (B1209903) (PP) vials can mitigate this, as they primarily cause hydrophobic adsorption.[3][5] For highly sensitive analyses, silanized (deactivated) glass vials are an excellent choice as they create an inert, non-polar surface.[9]

• Solvent Modification: The addition of a small percentage of a more polar solvent (e.g., isopropanol) to your primary non-polar solvent can sometimes help to reduce hydrophobic adsorption to surfaces, though this must be balanced with maintaining the solubility of the analyte.

• Surfactants: In aqueous-based extractions, a non-ionic surfactant like Tween 80 can help solubilize high-molecular-weight hydrocarbons and reduce their adsorption.[10] This is generally more applicable to the extraction from a sample matrix rather than simple dissolution.

Troubleshooting Guides

If you are experiencing low recovery, follow these steps to identify and resolve the issue.

Issue 1: Analyte Not Fully Dissolved

Troubleshooting Step	Rationale	Recommended Action
Visual Inspection	n-Octatriacontane-d78 is a solid at room temperature.[6]	After adding the solvent, vortex and visually inspect the solution for any undissolved particulate matter.
Increase Temperature	Increasing kinetic energy helps overcome the crystal lattice energy of the solid alkane.[8]	Warm the sample in a water bath (40-50 °C) for 10-15 minutes. Vortex periodically.
Solvent Choice	The principle of "like dissolves like" is key.	Ensure you are using a highly non-polar solvent like hexane or heptane. If using a solvent mixture, ensure the polarity is not too high.
Sonication	Provides energy to break up solute particles and enhance dissolution.	Place the vial in a sonicator bath for 5-10 minutes after warming.

Issue 2: Analyte Lost Due to Adsorption

Troubleshooting Step	Rationale	Recommended Action
Evaluate Labware	Glass and standard plastics have active surfaces that can adsorb hydrophobic compounds.[4]	Switch from borosilicate glass to polypropylene or silanized glass vials.[5][9] Use low-retention pipette tips.
Pre-rinse Labware	Saturates the adsorptive sites on the labware surfaces with the solvent.	Before transferring your sample, rinse all glassware and pipette tips with the final sample solvent.
Minimize Transfers	Each transfer to a new container introduces a new surface for potential adsorption.	Reduce the number of transfer steps in your protocol. Perform dilutions in the same vial where possible.
Increase Sample Concentration	At very low concentrations, the proportion of analyte lost to adsorption is much higher.	If possible, work with a more concentrated stock solution and perform dilutions at the final step.

Experimental Protocols

Protocol 1: Standard Dissolution of n-Octatriacontane-d78

• Select appropriate labware: Use a 2 mL polypropylene or silanized glass autosampler vial.

• Weigh the analyte: If starting with the solid material, accurately weigh the required amount into the vial.

• Add solvent: Add the appropriate volume of hexane or heptane to achieve the desired concentration.

• Warm and mix: Cap the vial securely and place it in a water bath at 40-50 °C for 15 minutes. Vortex the vial every 5 minutes to ensure complete dissolution.

• Cool to room temperature: Before proceeding with analysis or further dilution, allow the solution to cool to room temperature. Visually inspect to ensure the analyte remains in solution.

Protocol 2: Liquid-Liquid Extraction (LLE) Recovery Test

This protocol helps determine if the low recovery is due to the extraction process itself.

• Prepare a known standard: Prepare a standard solution of n-Octatriacontane-d78 in your final analysis solvent (e.g., hexane) at a known concentration. Analyze this standard to establish a 100% recovery benchmark.

• Spike the matrix: Take a blank sample matrix (e.g., water, plasma) and spike it with a known amount of n-Octatriacontane-d78 solution.

• Perform LLE: Add your extraction solvent (e.g., hexane), vortex thoroughly for 2 minutes, and centrifuge to separate the layers.

• Isolate and analyze: Carefully remove the organic layer, concentrate if necessary, and analyze it using your analytical method.

• Calculate recovery: Compare the analyte concentration in the extracted sample to the 100% recovery benchmark. If the recovery is low, consider emulsion formation, poor partitioning, or adsorption during the extraction.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low recovery of n-Octatriacontane-d78.

Caption: Troubleshooting workflow for low recovery.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Octatriacontane | C38H78 | CID 23599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. The Horror of Sample Adsorption to Containers (Part 1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Are Polypropylene Vials Suited to Avoiding Adsorption Issues with Proteins Compared to Glass - FAQ [mtc-usa.com]
• 6. 三十八烷 ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. Solubility of octacosane and hexatriacontane in different n-alkane solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. mastelf.com [mastelf.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: n-Octatriacontane-d78 Gas Chromatography Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing peak tailing issues encountered during the gas chromatography (GC) analysis of n-Octatriacontane-d78.

Troubleshooting Guide: Peak Tailing Issues

This section addresses specific issues related to peak tailing for n-Octatriacontane-d78, offering potential causes and solutions in a structured question-and-answer format.

Q1: My chromatogram for n-Octatriacontane-d78 shows significant peak tailing. What are the likely causes and how can I resolve this?

A: Peak tailing for high-boiling point compounds like n-Octatriacontane-d78 is a common challenge in gas chromatography. The issue can stem from several factors, broadly categorized as system activity, improper setup, or suboptimal analytical conditions.

Initial Diagnostic Steps:

• Assess the extent of tailing: Observe if all peaks in the chromatogram, including the solvent peak, are tailing, or if it's specific to the n-Octatriacontane-d78 peak. Tailing of all peaks often points to a physical or mechanical issue in the GC system.[1][2] If only the analyte peak tails, it is more likely a chemical interaction issue.[3]

• Quantify the tailing: Calculate the tailing factor (Tf) or asymmetry factor (As). A value greater than 1.5 is a strong indicator that troubleshooting is necessary.[4][5]

Potential Causes and Solutions:

• Active Sites in the GC System: Active sites, such as exposed silanol (B1196071) groups in the injector liner or on the column, can interact with analytes, causing peak tailing.[3][5]

  • Solution: Use a deactivated inlet liner and replace it regularly. If contamination is suspected at the head of the column, trim 10-20 cm from the inlet end.[4][6]

• Improper Column Installation: A poorly cut or installed column can create turbulence in the carrier gas flow path, leading to peak distortion.[1][7]

  • Solution: Ensure the column is cut cleanly at a 90-degree angle using a ceramic wafer or diamond-tipped scorer.[1][8] Verify that the column is installed at the correct depth in both the injector and detector according to the manufacturer's instructions.[4][8]

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites and obstruct the sample path.[9][10]

  • Solution: Regularly bake out the column at a temperature close to its upper limit to remove contaminants. Consider using a guard column to protect the analytical column from non-volatile matrix components.[11]

• Inadequate Injector Temperature: For high molecular weight compounds like n-Octatriacontane (boiling point ~511-512°C), the injector temperature must be high enough to ensure complete and rapid vaporization.[12][13]

  • Solution: Optimize the injector temperature. A starting point of 300°C or higher may be necessary for n-Octatriacontane-d78.[4]

• Suboptimal Carrier Gas Flow Rate: The carrier gas flow rate affects the efficiency of the separation and peak shape.

  • Solution: Ensure the carrier gas flow rate is optimized for the column dimensions and analysis. A typical starting point for a 0.25 mm ID column is around 1.0-1.5 mL/min.[4][14]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting or tailing.[4][5]

  • Solution: Reduce the injection volume or dilute the sample.[4]

Frequently Asked Questions (FAQs)

Q1: What is a good tailing factor for my n-Octatriacontane-d78 peak?

A: An ideal peak has a tailing factor of 1.0. In practice, a tailing factor between 0.9 and 1.2 is considered excellent. Values up to 1.5 are often acceptable, but a tailing factor greater than 2.0 indicates a significant problem that requires troubleshooting.[5]

Q2: Can the solvent I use for my sample preparation affect peak shape?

A: Yes, the choice of solvent can impact peak shape, especially in splitless injections. The solvent should be compatible with the stationary phase polarity. For non-polar compounds like n-Octatriacontane-d78 and a non-polar column, using a non-polar solvent like hexane (B92381) is recommended.[15]

Q3: How often should I perform inlet maintenance to prevent peak tailing?

A: The frequency of inlet maintenance depends on the cleanliness of your samples and the number of injections. For routine analysis, inspecting and cleaning the injector port and replacing the liner and septum on a regular schedule (e.g., after 100-200 injections) is good practice to prevent the build-up of contaminants that can cause peak tailing.[16]

Q4: My n-Octatriacontane-d78 peak is broad, not just tailing. What could be the cause?

A: Peak broadening can be caused by many of the same issues as peak tailing, such as column contamination and dead volumes in the system.[17] Additionally, a carrier gas flow rate that is too high or too low can lead to broader peaks.[18] A slow injection speed can also contribute to peak broadening.

Q5: Could column bleed be causing my peak tailing issues?

A: Column bleed is the degradation of the stationary phase at high temperatures, which results in a rising baseline, especially during a temperature ramp. While column bleed itself doesn't directly cause peak tailing, the underlying causes, such as oxygen in the carrier gas or operating at temperatures above the column's limit, can also damage the stationary phase, creating active sites that do lead to peak tailing.

Quantitative Data on Peak Tailing

The following table provides a summary of typical tailing factor values and their potential implications for the analysis of n-Octatriacontane-d78.

Tailing Factor (Tf)	Peak Shape Description	Potential Causes	Recommended Action
0.9 - 1.2	Symmetrical to near-symmetrical	Good chromatographic conditions	Continue with analysis
1.3 - 1.5	Moderate tailing	Minor column activity, early stages of contamination	Monitor peak shape, consider preventative maintenance
1.6 - 2.0	Significant tailing	Active sites, improper column installation, early column degradation	Troubleshoot using the guide above, starting with inlet maintenance and column trimming
> 2.0	Severe tailing	Gross contamination, column damage, significant dead volume	Immediate and thorough troubleshooting required; column replacement may be necessary

Experimental Protocol for GC-MS Analysis of n-Octatriacontane-d78

This protocol provides a starting point for the analysis of n-Octatriacontane-d78 and can be optimized based on your specific instrumentation and analytical goals.

1. Sample Preparation:

• Accurately weigh a known amount of n-Octatriacontane-d78 and dissolve it in a high-purity, non-polar solvent such as hexane or iso-octane to a final concentration of approximately 10-100 µg/mL.[15]

• Ensure the sample is fully dissolved. Gentle warming or sonication may be required.

• Filter the sample through a 0.22 µm PTFE syringe filter before transferring it to a GC vial.

2. GC-MS Parameters:

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise temperature and flow control.
Mass Spectrometer	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral resolution.
Column	Agilent J&W DB-1ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)	A non-polar stationary phase is ideal for alkane separation.[18]
Carrier Gas	Helium, >99.999% purity	Inert and provides good chromatographic efficiency.[4]
Carrier Gas Flow	1.2 mL/min (Constant Flow Mode)	Optimal for this column dimension.[4]
Inlet	Split/Splitless	---
Inlet Temperature	320 °C	Ensures complete vaporization of the high-boiling point analyte.[4]
Injection Mode	Splitless	To maximize analyte transfer to the column for trace analysis.[4]
Injection Volume	1 µL	A standard volume to prevent column overload.[4]
Oven Program	Initial: 150°C, hold for 1 min	---
Ramp 1: 15°C/min to 320°C	A moderate ramp rate for good separation.
Hold: 10 min	To ensure elution of the high molecular weight analyte.
MS Transfer Line	320 °C	Prevents condensation of the analyte.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Quadrupole Temp.	150 °C	Standard temperature for the mass filter.
Acquisition Mode	Scan (m/z 50-700) or SIM	Scan for qualitative analysis, SIM for higher sensitivity quantitative analysis.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting peak tailing issues with n-Octatriacontane-d78.

References

• 1. Large‐Volume Injection and Assessment of Reference Standards for n‐Alkane δD and δ13C Analysis via Gas Chromatography Isotope Ratio Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Peak tailing factor computation. - Chromatography Forum [chromforum.org]
• 6. parchem.com [parchem.com]
• 7. usp.org [usp.org]
• 8. pharmaguru.co [pharmaguru.co]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 14. Page loading... [guidechem.com]
• 15. benchchem.com [benchchem.com]
• 16. acdlabs.com [acdlabs.com]
• 17. calculating peak tailing - Chromatography Forum [chromforum.org]
• 18. academic.oup.com [academic.oup.com]

Technical Support Center: Matrix Effects on n-Octatriacontane-d78 Ionization in LC-MS

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the analysis of the long-chain deuterated alkane, n-Octatriacontane-d78, by Liquid Chromatography-Mass Spectrometry (LC-MS). Due to its nonpolar nature, n-Octatriacontane-d78 presents unique challenges in LC-MS analysis, particularly concerning ionization and matrix effects. This resource offers practical advice and experimental protocols to help you overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why am I observing poor sensitivity or no signal for n-Octatriacontane-d78 with my Electrospray Ionization (ESI) source?

A1: n-Octatriacontane-d78 is a very long, nonpolar hydrocarbon. Electrospray Ionization (ESI) is generally not effective for such molecules because it relies on the analyte being polar and capable of holding a charge in solution.[1][2] For nonpolar compounds, alternative ionization techniques are necessary.

Recommended Solutions:

• Switch to a more suitable ionization source: Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) are the preferred methods for analyzing nonpolar compounds.[2][3][4]

  • APCI is suitable for thermally stable, less polar molecules and can handle higher buffer concentrations in the mobile phase.[5] It typically ionizes analytes in the gas phase through proton transfer from reagent gas ions.[6]

  • APPI is particularly effective for nonpolar compounds and is often less susceptible to matrix effects and ion suppression compared to ESI and APCI.[2][3] It uses photons to ionize the analyte molecules.[3]

Q2: I'm using APCI or APPI and still experiencing significant signal suppression. What are the likely causes?

A2: Even with appropriate ionization sources, matrix effects can still cause significant ion suppression. This occurs when co-eluting compounds from the sample matrix interfere with the ionization of your analyte.[7][8]

Common Causes of Ion Suppression in APCI and APPI:

• Competition for charge (APCI): Co-eluting matrix components can compete with n-Octatriacontane-d78 for the available charge from the reagent gas ions.

• Competition for photons (APPI): Matrix components with a high affinity for photons can absorb the energy from the UV lamp, reducing the number of photons available to ionize your analyte.[9]

• High concentrations of non-volatile components: Salts, polymers, and other non-volatile materials in the sample can accumulate in the ion source, leading to a gradual or sudden decrease in signal.

Q3: How can I identify if matrix effects are impacting my n-Octatriacontane-d78 analysis?

A3: A systematic approach is necessary to confirm the presence and extent of matrix effects.

Recommended Methods:

• Post-Column Infusion: This method provides a qualitative assessment of matrix effects across your chromatographic run.[10]

  • Continuously infuse a standard solution of n-Octatriacontane-d78 into the mobile phase flow after the analytical column.

  • Inject a blank matrix sample (a sample prepared in the same way as your study samples but without the analyte).

  • Monitor the signal of n-Octatriacontane-d78. Any dips or enhancements in the baseline signal at specific retention times indicate the presence of matrix effects from co-eluting components.[10]

• Post-Extraction Spike: This method offers a quantitative assessment of matrix effects.[10]

  • Prepare two sets of samples:

    • Set A: Spike a known concentration of n-Octatriacontane-d78 into a clean solvent.

    • Set B: Spike the same concentration of n-Octatriacontane-d78 into a blank matrix extract.

  • Compare the peak areas of n-Octatriacontane-d78 in both sets. A significant difference indicates the presence of matrix effects (ion suppression or enhancement).

Troubleshooting Guides

Issue 1: Poor Peak Shape and/or Low Signal Intensity

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate Mobile Phase	For nonpolar compounds like n-Octatriacontane-d78, a high percentage of organic solvent is required for elution. Ensure your mobile phase is compatible with your nonpolar analyte. Consider using solvents like isopropanol (B130326) or hexane (B92381) in your mobile phase.[11]	Improved peak shape and retention.
Suboptimal Ionization Source Parameters	Optimize source parameters such as vaporizer temperature, corona discharge current (APCI), or lamp energy (APPI).[5]	Enhanced signal intensity.
Sample Overload	Injecting too much sample can lead to peak distortion and signal suppression. Try diluting your sample or reducing the injection volume.[7]	Sharper peaks and potentially improved signal-to-noise.
Matrix Interference	Implement a more rigorous sample clean-up procedure to remove interfering matrix components.	Reduced ion suppression and improved signal intensity.

Issue 2: Inconsistent Results and Poor Reproducibility

Potential Cause	Troubleshooting Step	Expected Outcome
Variable Matrix Effects	The composition of the matrix can vary between samples, leading to inconsistent ion suppression or enhancement.[10] Use a stable isotope-labeled internal standard (if a different one from your analyte is available and suitable) or a structural analog to compensate for these variations.	Improved precision and accuracy of quantification.
Source Contamination	Buildup of non-volatile matrix components in the ion source can cause signal drift and poor reproducibility. Clean the ion source regularly according to the manufacturer's instructions.	Restoration of signal intensity and stability.
Inadequate Chromatographic Separation	If n-Octatriacontane-d78 co-elutes with a significant matrix component, the ionization will be affected.[7] Optimize your LC method to separate the analyte from the interfering compounds. This may involve changing the column, mobile phase composition, or gradient profile.[12]	Consistent analyte response free from co-elution interference.

Experimental Protocols & Visualizations

Protocol 1: Method Development for n-Octatriacontane-d78 with Matrix Effect Mitigation

This workflow outlines the key steps for developing a robust LC-MS method for n-Octatriacontane-d78, with a focus on minimizing matrix effects.

Caption: Workflow for LC-MS method development for n-Octatriacontane-d78.

Protocol 2: Troubleshooting Ion Suppression

This decision tree provides a logical approach to troubleshooting ion suppression issues.

Caption: Decision tree for troubleshooting ion suppression.

Quantitative Data Summary

The following table summarizes the expected impact of different ionization techniques and sample preparation strategies on the analysis of nonpolar compounds, based on general principles and literature on similar analytes.

Parameter	ESI	APCI	APPI	Notes
Ionization Efficiency for Nonpolar Compounds	Very Low	Moderate to High	High	ESI is unsuitable for nonpolar analytes.[1] APCI and APPI are the recommended sources.[2][3]
Susceptibility to Matrix Effects	High	Moderate	Low to Moderate	APPI is often considered less prone to matrix effects than ESI and APCI.[3][13]
Effect of Sample Dilution on Matrix Effects	Significant Reduction	Significant Reduction	Significant Reduction	Diluting the sample can reduce the concentration of interfering matrix components.[7]
Impact of SPE Cleanup	High	High	High	A targeted SPE method can effectively remove a large portion of interfering matrix components.

References

• 1. Strategies for the liquid chromatographic-mass spectrometric analysis of non-polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Atmospheric Pressure Photoionization Ionization Platform - Creative Proteomics [creative-proteomics.com]
• 3. Atmospheric-pressure photoionization - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. worldwidejournals.com [worldwidejournals.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromforum.org [chromforum.org]
• 12. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: n-Octatriacontane-d78 Stability

Welcome to the technical support center for n-Octatriacontane-d78. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability issues that may be encountered when using n-Octatriacontane-d78 in solution.

Frequently Asked Questions (FAQs)

Q1: My n-Octatriacontane-d78 solution appears cloudy or has visible particles. What is the cause and how can I resolve this?

A1: Cloudiness or the presence of particles in your n-Octatriacontane-d78 solution is likely due to its low solubility and potential precipitation, especially in more polar solvents or at lower temperatures. n-Octatriacontane is a long-chain alkane, which is solid at room temperature and has very limited solubility in many common laboratory solvents[1][2].

Troubleshooting Steps:

• Solvent Selection: Ensure you are using a nonpolar solvent. Long-chain alkanes are most soluble in nonpolar organic solvents like hexane, heptane, or toluene[3].

• Gentle Heating: Warming the solution can significantly increase the solubility of long-chain alkanes[1][4]. Gentle heating in a warm water bath with agitation can help redissolve the precipitate.

• Sonication: Sonication can help to break up agglomerates and enhance dissolution.

• Co-solvents: In some cases, the addition of a co-solvent can improve solubility[4][5].

Q2: I am observing a decrease in the concentration of n-Octatriacontane-d78 over time. What are the potential causes?

A2: A decrease in concentration can be attributed to several factors:

• Adsorption: Long-chain alkanes can adsorb to the surfaces of glassware, polypropylene (B1209903) vials, and pipette tips[6][7]. This is a common issue with hydrophobic molecules.

• Precipitation: As mentioned in Q1, if the solution becomes supersaturated due to temperature fluctuations or solvent evaporation, the compound can precipitate out of solution[4][8].

• Isotopic Exchange: While less common for C-D bonds in an alkane, isotopic exchange (deuterium replaced by hydrogen) can occur under certain conditions, such as in the presence of acidic or basic conditions, which can affect quantification by mass spectrometry[9][10][11].

Troubleshooting Steps:

• Use Silanized Glassware: To minimize adsorption, use silanized glassware or low-adsorption vials.

• Pre-rinse Pipette Tips: Pre-rinsing pipette tips with the solvent can help to saturate the adsorption sites.

• Maintain Constant Temperature: Store and handle the solution at a constant temperature to avoid precipitation[4].

• Avoid Extreme pH: Do not store or use the solution in strongly acidic or basic conditions to minimize the risk of isotopic exchange[9][11].

Q3: Can the deuterium (B1214612) labels on n-Octatriacontane-d78 exchange with hydrogen from the solvent?

A3: The carbon-deuterium (C-D) bonds in a saturated alkane are generally very stable. However, isotopic exchange can be a concern with deuterated internal standards, particularly if the deuterium atoms are in labile positions[10][11]. For a fully deuterated alkane, the risk is low under normal analytical conditions. However, prolonged exposure to acidic or basic media, or high temperatures, could potentially facilitate exchange[9].

Preventative Measures:

• Use neutral, aprotic solvents whenever possible.

• Avoid prolonged storage in solutions with extreme pH values[9][11].

• If isotopic exchange is suspected, it can be investigated by incubating the standard in a blank matrix and analyzing for an increase in the unlabeled compound[10].

Troubleshooting Guides

Issue 1: Poor Solubility and Precipitation

This is one of the most common issues encountered with long-chain alkanes like n-Octatriacontane-d78.

Solubility Data for Long-Chain Alkanes

Solvent	Polarity	Solubility of Long-Chain Alkanes
Hexane	Nonpolar	High
Heptane[3]	Nonpolar	High
Toluene	Nonpolar	Moderate to High
Dichloromethane	Polar Aprotic	Low to Moderate
Methanol	Polar Protic	Very Low
Water	Polar Protic	Insoluble

This table provides a general guide. Specific solubility will depend on the exact alkane, temperature, and pressure.

Logical Workflow for Dissolving n-Octatriacontane-d78

References

• 1. benchchem.com [benchchem.com]
• 2. Alkane - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometer Settings for n-Octatriacontane-d78 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometer settings for the detection of n-Octatriacontane-d78.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of n-Octatriacontane-d78?

A1: The molecular weight of n-Octatriacontane-d78 (C₃₈D₇₈) is approximately 613.51 g/mol .[1][2]

Q2: What is the recommended ionization technique for n-Octatriacontane-d78 analysis?

A2: For long-chain alkanes like n-Octatriacontane-d78, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a well-established and effective technique.[3] EI at a standard energy of 70 eV is commonly used.[3]

Q3: What are the expected challenges when analyzing n-Octatriacontane-d78 by GC-MS?

A3: Due to its high molecular weight and low volatility, you may encounter challenges such as poor signal intensity, peak tailing, and potential for thermal degradation in the injector or column. Optimizing temperature settings and injection techniques is crucial.

Q4: How should I store n-Octatriacontane-d78?

A4: It is recommended to store n-Octatriacontane-d78 at room temperature in a dry, cool, and well-ventilated place.[4][5]

Troubleshooting Guides

Issue 1: Low or No Signal Intensity

Possible Causes & Solutions:

Cause	Solution
Inadequate Vaporization	Increase the injector port temperature. For high molecular weight compounds, temperatures up to 300°C may be necessary. Ensure the GC oven temperature program is appropriate to elute the compound.[3]
Suboptimal Ion Source Temperature	The ion source temperature should be high enough to prevent condensation but not so high as to cause excessive fragmentation or degradation. A typical starting point is 230-250°C.
Incorrect Ionization Mode/Energy	Confirm that the mass spectrometer is operating in Electron Ionization (EI) mode, typically at 70 eV.[3]
Sample Concentration Too Low	Prepare a more concentrated sample solution. Consider using a larger injection volume if your instrument and method allow.
Leaks in the System	Check for leaks in the GC inlet, column connections, and MS interface using an electronic leak detector.

Issue 2: Poor Peak Shape (Tailing or Broadening)

Possible Causes & Solutions:

Cause	Solution
Active Sites in the GC System	Use an inert liner in the injector and a high-quality, low-bleed GC column. Deactivating the liner may be necessary.
Column Overload	Reduce the amount of sample injected by diluting the sample or decreasing the injection volume.
Inappropriate GC Oven Temperature Program	A slow temperature ramp rate may lead to broader peaks. Optimize the ramp rate to ensure the compound moves through the column in a focused band.
Condensation in the Transfer Line	Ensure the GC-MS transfer line temperature is set appropriately, typically at or slightly above the final oven temperature, to prevent the analyte from condensing before reaching the ion source.

Issue 3: High Background Noise

Possible Causes & Solutions:

Cause	Solution
Column Bleed	Condition the GC column according to the manufacturer's instructions. Ensure the final oven temperature does not exceed the column's maximum operating temperature.
Contaminated Carrier Gas	Use high-purity carrier gas (e.g., Helium) and install carrier gas purifiers to remove oxygen, moisture, and hydrocarbons.
Contaminated Syringe or Inlet	Clean the injection syringe and replace the inlet septum and liner regularly.

Experimental Protocols

Recommended GC-MS Method for n-Octatriacontane-d78 Analysis

This protocol is a starting point and may require further optimization based on your specific instrumentation and experimental goals. This method is adapted from a general protocol for quantitative analysis of hydrocarbons using deuterated standards.[3]

Parameter	Setting
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	300°C
Oven Temperature Program	Initial: 50°C, hold for 2 minRamp: 15°C/min to 320°CHold: 10 min at 320°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	320°C
Mass Scan Range	m/z 50-700
Solvent Delay	5 min

Visualizations

Caption: A flowchart illustrating the major steps in the GC-MS analysis of n-Octatriacontane-d78.

Caption: A decision tree for troubleshooting low signal intensity issues.

Expected Fragmentation Pattern

The molecular ion peak (M⁺) at m/z 613 may be weak or absent. Common fragments would arise from C-C bond cleavage along the chain. For example, the loss of a deuterated ethyl radical (-C₂D₅) would result in a fragment at m/z 578 (613 - 35). The loss of a deuterated propyl radical (-C₃D₇) would lead to a fragment at m/z 564 (613 - 49). The most abundant ions are often in the lower mass range.

References

• 1. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. chemicalbook.com [chemicalbook.com]

Technical Support Center: Resolving Co-elution with n-Octatriacontane-d78

Welcome to the technical support center for resolving co-elution issues involving n-Octatriacontane-d78. This resource is designed for researchers, scientists, and drug development professionals who use this deuterated internal standard in their analytical workflows. Here you will find troubleshooting guides and frequently asked questions to help you address specific challenges during your experiments.

Troubleshooting Guides

This section provides step-by-step guidance to diagnose and resolve co-elution problems when using n-Octatriacontane-d78 as an internal standard, primarily in Gas Chromatography-Mass Spectrometry (GC-MS) applications.

Issue 1: Poor Resolution Between n-Octatriacontane-d78 and an Analyte

Symptoms:

• A single, broad peak is observed where two distinct peaks are expected.

• The peak exhibits shouldering or tailing.[1]

• Inconsistent mass spectra across the chromatographic peak.

Troubleshooting Steps:

• Confirm Co-elution with Mass Spectrometry: Since you are using a mass spectrometer, you can deconvolute the data to confirm co-elution.[2]

  • Action: Extract the ion chromatograms for a unique ion of your analyte and a unique ion for n-Octatriacontane-d78.

  • Expected Outcome: If two distinct but overlapping peaks are observed in the extracted ion chromatograms, co-elution is confirmed.

• Optimize the GC Oven Temperature Program: The temperature program is a powerful tool for improving the separation of compounds.[3]

  • Decrease the Ramp Rate: A slower temperature ramp can enhance the resolution of closely eluting compounds.[3] A good starting point is approximately 10°C per column hold-up time.[3]

  • Lower the Initial Temperature: If the co-eluting peaks appear early in the chromatogram, reducing the initial oven temperature may improve their separation.[3]

  • Incorporate an Isothermal Hold: Adding an isothermal hold at a temperature that provides the best separation for the compounds of interest can be effective.[4]

• Adjust Carrier Gas Flow Rate: The linear velocity of the carrier gas (typically Helium or Hydrogen) affects column efficiency.

  • Action: Ensure the flow rate is optimized for your specific GC column dimensions.

  • Expected Outcome: An optimal flow rate will result in sharper peaks and improved resolution.

• Evaluate the GC Column: The choice of the stationary phase is critical for achieving separation.

  • Change the Stationary Phase: If optimizing the temperature program is insufficient, consider a column with a different stationary phase to alter selectivity.[3] For nonpolar compounds like n-Octatriacontane, a column with a different polarity (e.g., a mid-polarity phenyl-arylene phase) can provide a different elution pattern.

  • Increase Column Length or Decrease Internal Diameter: A longer column or one with a smaller internal diameter will provide higher resolution, though this may increase analysis time.[3]

Issue 2: Matrix Effects Causing Inaccurate Quantification Despite Co-elution

Symptoms:

• The response ratio of the analyte to n-Octatriacontane-d78 is inconsistent across different samples.

• Significant ion suppression or enhancement is observed.

Troubleshooting Steps:

• Assess Matrix Effects: Determine if components of the sample matrix are interfering with the ionization of your analyte or the internal standard.

  • Action: Prepare two sets of calibration standards. One set in a clean solvent and the other in a blank matrix extract.[5]

  • Expected Outcome: A significant difference in the slopes of the calibration curves between the two sets indicates the presence of matrix effects.[5]

• Improve Sample Preparation: Reduce the impact of the matrix by implementing a more rigorous cleanup procedure.

  • Action: Employ techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering compounds from the sample before analysis.

• Dilute the Sample: If the concentration of matrix components is high, diluting the sample can mitigate their effect.

  • Action: Analyze a dilution series of the sample to find a dilution factor that minimizes matrix effects while maintaining sufficient sensitivity for the analyte.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, n-Octatriacontane-d78, not perfectly co-eluting with its non-deuterated analog?

A1: This phenomenon is known as the "chromatographic isotope effect." The substitution of hydrogen with heavier deuterium (B1214612) atoms can lead to slight differences in the physicochemical properties of the molecule, which can affect its interaction with the stationary phase of the GC column, resulting in a small retention time shift.[6]

Q2: If n-Octatriacontane-d78 and my analyte co-elute, do I still need to worry about chromatographic separation?

A2: While the primary advantage of using a deuterated internal standard with a mass spectrometer is the ability to distinguish between the analyte and the standard based on their different masses, achieving good chromatographic separation is still recommended.[2] Good separation minimizes the risk of matrix effects, where co-eluting matrix components can interfere with the ionization of the analyte and the internal standard to different extents, leading to inaccurate quantification.[7]

Q3: How can I confirm that a peak shoulder is due to co-elution and not a problem with my GC system?

A3: A peak shoulder can indicate co-elution or issues like a dirty injector liner.[1][8] To differentiate, you can use a mass spectrometer to examine the mass spectra across the peak. If the mass spectrum changes from the leading edge to the trailing edge of the peak, it is likely due to co-elution.[1] If the mass spectrum is consistent, you should investigate potential system issues such as cleaning the injector port and replacing the liner.[9]

Q4: Can changing my injection technique help resolve co-elution?

A4: Yes, the injection technique can influence peak shape and resolution. For splitless injections, ensure the initial oven temperature is low enough to allow for solvent trapping and focusing of the analytes at the head of the column.[4] For split injections, a higher split ratio can sometimes lead to sharper peaks, which may improve resolution, but at the cost of reduced sensitivity.[4]

Quantitative Data

Table 1: Effect of GC Oven Ramp Rate on Resolution of n-Octatriacontane-d78 and a Co-eluting Analyte

Ramp Rate (°C/min)	Retention Time of Analyte (min)	Retention Time of n-Octatriacontane-d78 (min)	Resolution (Rs)
20	15.25	15.30	0.8
15	17.80	17.90	1.2
10	21.10	21.25	1.6
5	28.50	28.75	2.1

Note: This data is illustrative and will vary depending on the specific analyte, GC column, and other chromatographic conditions.

Table 2: Comparison of Stationary Phases for the Separation of n-Octatriacontane-d78 and a Co-eluting Analyte

Stationary Phase	Polarity	Retention Time of Analyte (min)	Retention Time of n-Octatriacontane-d78 (min)	Resolution (Rs)
100% Dimethylpolysiloxane	Non-polar	21.10	21.25	1.6
5% Phenyl-methylpolysiloxane	Low-polarity	22.50	22.70	1.8
50% Phenyl-methylpolysiloxane	Mid-polarity	25.80	26.10	2.5

Note: This data is illustrative and demonstrates the principle of altering selectivity by changing the stationary phase.

Experimental Protocols

Protocol 1: Method Development for Resolving Co-elution with n-Octatriacontane-d78

Objective: To develop a GC-MS method that achieves baseline separation (Rs ≥ 1.5) between an analyte and n-Octatriacontane-d78.

Methodology:

• Initial GC-MS Conditions:

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet: 280°C, splitless injection of 1 µL.

  • Initial Oven Program: 100°C hold for 1 min, ramp at 20°C/min to 320°C, hold for 5 min.

  • MS: Scan mode from m/z 50-650.

• Temperature Program Optimization:

  • Inject a standard containing both the analyte and n-Octatriacontane-d78 using the initial conditions.

  • If co-elution is observed, decrease the temperature ramp rate in increments of 5°C/min (e.g., to 15°C/min, then 10°C/min) and re-analyze the standard.

  • If necessary, lower the initial oven temperature and add an isothermal hold at a point in the chromatogram that provides the best separation.

• Column Selectivity Evaluation:

  • If temperature programming does not resolve the co-elution, switch to a column with a different stationary phase (e.g., a low or mid-polarity column).

  • Repeat the temperature program optimization on the new column.

• Data Analysis:

  • For each set of conditions, calculate the resolution (Rs) between the analyte and n-Octatriacontane-d78 peaks.

  • Select the conditions that provide an Rs value of ≥ 1.5.

Visualizations

Caption: Troubleshooting workflow for resolving co-elution.

Caption: Decision-making process for addressing matrix effects.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. agilent.com [agilent.com]

Dealing with poor solubility of n-Octatriacontane-d78 during sample preparation

Technical Support Center: Sample Preparation for n-Octatriacontane-d78

Welcome to the technical support center for handling n-Octatriacontane-d78. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for issues related to the poor solubility of this long-chain deuterated alkane during sample preparation.

Frequently Asked Questions (FAQs)

Q1: Why is n-Octatriacontane-d78 difficult to dissolve?

A1: n-Octatriacontane-d78 is a long-chain, non-polar saturated hydrocarbon. Its poor solubility in many common laboratory solvents stems from its high molecular weight and waxy, solid nature at room temperature. The strong van der Waals forces between the long alkane chains require a significant amount of energy to overcome for the molecule to dissolve.

Q2: What are the recommended solvents for dissolving n-Octatriacontane-d78?

A2: Following the principle of "like dissolves like," non-polar organic solvents are the most effective for dissolving n-Octatriacontane-d78.[1][2][3][4][5] Recommended solvents include hexane (B92381), heptane (B126788), toluene (B28343), chloroform, and benzene.[6][7][8] For applications in gas chromatography, hexane and heptane are common choices.

Q3: Is heating necessary to dissolve n-Octatriacontane-d78?

A3: Yes, gentle heating is typically required to dissolve n-Octatriacontane-d78 effectively. The melting point of non-deuterated n-Octatriacontane is approximately 77-79°C, and its deuterated counterpart will have a similar melting point. Heating the solvent increases the kinetic energy of the solvent molecules, helping them to overcome the intermolecular forces of the solid alkane.

Q4: Can I use a solvent mixture to improve solubility?

A4: While a single non-polar solvent is usually sufficient with heating, a co-solvent system can sometimes be beneficial. For instance, a mixture of hexane and a slightly more polar solvent might be used in specific chromatographic applications. However, for preparing a stock solution, a single, high-purity non-polar solvent is generally recommended to avoid complications.

Q5: What concentration of n-Octatriacontane-d78 stock solution is typically achievable?

Troubleshooting Guide: Poor Solubility of n-Octatriacontane-d78

This guide addresses common issues encountered when preparing solutions of n-Octatriacontane-d78.

Issue 1: The compound is not dissolving, even in a non-polar solvent.

• Possible Cause 1: Insufficient temperature.

  • Solution: Gently warm the solvent in a water bath while stirring or sonicating. Ensure the temperature is below the solvent's boiling point but high enough to facilitate dissolution.

• Possible Cause 2: Insufficient solvent volume.

  • Solution: Increase the volume of the solvent to reduce the concentration of the solution. It is often easier to dissolve the compound in a larger volume and then dilute it if necessary.

• Possible Cause 3: Inadequate mixing.

  • Solution: Use a vortex mixer or sonicator to provide sufficient energy to break up the solid particles and promote dissolution.

Issue 2: The compound dissolves upon heating but precipitates out of solution upon cooling.

• Possible Cause 1: Supersaturated solution.

  • Solution: The concentration of the solution is too high for the compound to remain soluble at ambient temperature. Prepare a more dilute stock solution. If a higher concentration is required, the solution may need to be kept warm until just before analysis.

• Possible Cause 2: Change in solvent composition.

  • Solution: Ensure that the solvent composition does not change due to evaporation, especially when heating. Use a sealed container for dissolution.

Issue 3: Inconsistent analytical results when using the deuterated standard.

• Possible Cause 1: Incomplete dissolution of the internal standard.

  • Solution: Visually inspect the stock solution to ensure no solid particles are present. If necessary, filter the solution through a compatible filter (e.g., PTFE) after cooling to remove any undissolved microparticles.

• Possible Cause 2: Precipitation in the autosampler vial.

  • Solution: The temperature in the autosampler may be lower than the laboratory bench, causing precipitation. Consider using a more dilute standard or a solvent in which the compound has higher solubility at lower temperatures. If the issue persists, prepare samples immediately before analysis.

• Possible Cause 3: Adsorption to surfaces.

  • Solution: Long-chain alkanes can adsorb to glass and plastic surfaces. Silanized glassware can help minimize this issue. Ensure thorough mixing of the final sample solution before injection.

Data Presentation

Due to the limited availability of specific quantitative solubility data for n-Octatriacontane (C38), the following table presents data for similar long-chain n-alkanes to illustrate the expected solubility trends. The data shows that solubility increases with temperature and decreases with increasing alkane chain length.

Table 1: Illustrative Solubility of Long-Chain n-Alkanes in Organic Solvents

n-Alkane	Solvent	Temperature (°C)	Solubility (wt. %)
n-Tetracosane (C24)	n-Heptane	25	~1.5
n-Tetracosane (C24)	n-Heptane	30	~2.5
n-Tetracosane (C24)	n-Decane	20	~2.9
n-Tetracosane (C24)	n-Decane	30	~6.0
n-Triacontane (C30)	Chloroform	Room Temperature	~10 mg/mL
n-Triacontane (C30)	Toluene	Room Temperature	Soluble
n-Triacontane (C30)	Benzene	Room Temperature	Soluble

Data is compiled and extrapolated from various sources for illustrative purposes.[6][8][9][10]

Experimental Protocols

Protocol for Preparing a 1 mg/mL Stock Solution of n-Octatriacontane-d78 in Hexane

Materials:

• n-Octatriacontane-d78 (solid)

• High-purity hexane (GC or HPLC grade)

• Volumetric flask (e.g., 10 mL, Class A)

• Analytical balance

• Water bath or heating block

• Sonicator

• Glass pipette or syringe

Procedure:

• Weighing: Accurately weigh 10 mg of n-Octatriacontane-d78 directly into the 10 mL volumetric flask.

• Initial Solvent Addition: Add approximately 5-7 mL of hexane to the volumetric flask.

• Dissolution with Heat and Sonication:

  • Place the flask in a water bath or on a heating block set to a gentle temperature (e.g., 40-50°C).

  • Swirl the flask gently to aid dissolution.

  • For stubborn particles, place the flask in a sonicator for 5-10 minute intervals, alternating with gentle heating.

• Visual Confirmation: Continue the heating and sonication process until no visible particles of the solid remain. The solution should be clear and homogeneous.

• Cooling and Dilution to Volume:

  • Allow the solution to cool to room temperature.

  • Carefully add hexane to the volumetric flask until the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

• Storage: Store the stock solution in a tightly sealed, clearly labeled container at room temperature. For long-term storage, refrigeration may be considered, but it is crucial to ensure the compound redissolves completely upon warming to room temperature before use.

Mandatory Visualization

Caption: Troubleshooting workflow for n-Octatriacontane-d78 solubility issues.

References

• 1. All about Solubility of Alkanes [unacademy.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Solubility of Alkanes in organic solvents [ns2.almerja.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. n-Triacontane, 98+% | Fisher Scientific [fishersci.ca]
• 7. N-TRIACONTANE | 638-68-6 [chemicalbook.com]
• 8. N-TRIACONTANE CAS#: 638-68-6 [m.chemicalbook.com]
• 9. Page loading... [wap.guidechem.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to n-Octatriacontane-d78 and Other Deuterated Internal Standards for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of n-Octatriacontane-d78 with other deuterated alkane internal standards. The information presented is intended to assist researchers in selecting the most appropriate internal standard for their quantitative analytical needs, particularly in the field of mass spectrometry.

Introduction to Deuterated Internal Standards in Mass Spectrometry

In quantitative mass spectrometry, particularly gas chromatography-mass spectrometry (GC-MS), deuterated internal standards are considered the gold standard for achieving accurate and precise measurements. These standards are synthetic versions of the target analyte where hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This isotopic labeling makes the internal standard chemically almost identical to the analyte of interest, ensuring they behave similarly during sample preparation, extraction, and chromatographic separation. However, their difference in mass allows them to be distinguished by the mass spectrometer. The use of deuterated internal standards effectively compensates for variations in sample recovery, injection volume, and instrument response, leading to more robust and reliable quantification.

n-Octatriacontane-d78 is a long-chain deuterated alkane, making it an ideal internal standard for the quantification of high molecular weight, non-polar compounds, such as long-chain hydrocarbons, lipids, and waxes in various matrices, including environmental and biological samples.

Performance Comparison of Deuterated Alkane Internal Standards

The selection of a suitable deuterated internal standard is critical and often depends on the specific analytes being quantified. A study by Cunningham et al. (2020) for the Scottish Marine Directorate developed and validated a robust GC-MS method for the quantification of n-alkanes (from C10 to C35) in fish tissue using a suite of seven deuterated n-alkanes as internal standards.[1] This study provides a valuable dataset for comparing the performance of various deuterated alkanes.

The following table summarizes the key performance parameters for a range of deuterated alkane internal standards, including a close structural analog to n-Octatriacontane-d78 (n-Pentatriacontane-d72), based on the validation data from the aforementioned study.

Internal Standard	Analyte Range	Linearity (R²)	Recovery (%)	Precision (RSD%)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)
n-Dodecane-d26	C10 - C14	> 0.99	85 - 110	< 15	Data from source	Data from source
n-Pentadecane-d32	C15 - C17	> 0.99	88 - 105	< 15	Data from source	Data from source
n-Nonadecane-d40	C18 - C21	> 0.99	90 - 112	< 15	Data from source	Data from source
n-Tetracosane-d50	C22 - C26	> 0.99	92 - 108	< 10	Data from source	Data from source
n-Triacontane-d62	C27 - C31	> 0.99	95 - 115	< 10	Data from source	Data from source
n-Pentatriacontane-d72	C32 - C35	> 0.99	93 - 110	< 10	Data from source	Data from source
n-Octatriacontane-d78	C36 - C40	> 0.99 (Expected)	Comparable to C35-d72	< 10 (Expected)	Comparable to C35-d72	Comparable to C35-d72

Note: The performance data for n-Octatriacontane-d78 is extrapolated based on the performance of the most structurally similar standard, n-Pentatriacontane-d72, from the Cunningham et al. (2020) study. The actual quantitative data can be found in the supplementary materials of the cited report.

Experimental Protocols

A detailed experimental protocol for the quantification of long-chain n-alkanes in a biological matrix (fish tissue) using a deuterated internal standard like n-Octatriacontane-d78 is provided below. This protocol is adapted from the validated method described by Cunningham et al. (2020).[1]

Sample Preparation and Extraction

• Homogenization: Homogenize a representative portion of the fish tissue sample to ensure uniformity.

• Spiking with Internal Standard: Accurately weigh approximately 2-5 g of the homogenized tissue into a clean extraction vessel. Spike the sample with a known amount of n-Octatriacontane-d78 solution in a suitable solvent (e.g., hexane).

• Saponification (Alkaline Digestion): To break down the lipid matrix and release the hydrocarbons, add 50 mL of 6% KOH in methanol (B129727) to the sample. Reflux the mixture for 2 hours at 80°C. This step is crucial for complex biological samples to reduce matrix interference.

• Liquid-Liquid Extraction: After cooling, transfer the saponified mixture to a separatory funnel. Add 50 mL of n-hexane and shake vigorously for 2 minutes. Allow the layers to separate and collect the upper hexane (B92381) layer. Repeat the extraction twice more with fresh portions of hexane.

• Washing and Drying: Combine the hexane extracts and wash them three times with 50 mL of deionized water to remove any residual methanol and KOH. Dry the hexane extract by passing it through a column containing anhydrous sodium sulfate.

• Concentration: Concentrate the dried extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with a suitable capillary column (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column).

• Injection: Inject 1 µL of the final extract into the GC-MS system in splitless mode.

• GC Conditions:

  • Inlet Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 150°C.

    • Ramp 2: 10°C/min to 320°C, hold for 15 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitored Ions:

    • For n-alkanes: m/z 57, 71, 85.

    • For n-Octatriacontane-d78: A specific, high-mass ion that is characteristic of the deuterated standard and free from interference (e.g., m/z 66, 82, etc., depending on the fragmentation pattern).

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target n-alkanes and a constant concentration of the n-Octatriacontane-d78 internal standard.

• Calibration Curve: Analyze the calibration standards using the same GC-MS method as the samples. Construct a calibration curve by plotting the ratio of the peak area of each analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantification: Calculate the concentration of the n-alkanes in the samples using the response factors obtained from the calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of n-alkanes using a deuterated internal standard.

Caption: Experimental workflow for n-alkane analysis.

Logical Relationship in Internal Standard Method

The diagram below illustrates the logical principle of using an internal standard to correct for analytical variability.

Caption: Principle of internal standard quantification.

References

• 1. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]

Cross-Validation of Analytical Methods for Long-Chain Alkanes: A Comparative Guide Featuring n-Octatriacontane-d78

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of long-chain alkanes, with a special focus on the use of n-Octatriacontane-d78 as an internal standard. The accurate determination of these compounds is critical in various fields, including environmental monitoring, geological surveying, and the analysis of waxes and lipid-based formulations in drug development. This document offers detailed experimental protocols, performance data, and a comparative analysis of different internal standards to assist researchers in selecting and validating appropriate analytical methods.

The Gold Standard: Isotope Dilution Mass Spectrometry with Deuterated Internal Standards

In analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving accurate and reproducible quantification. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response.

Deuterated compounds, which are stable isotope-labeled analogs of the target analyte, are widely considered the gold standard for internal standards. The substitution of hydrogen with deuterium (B1214612) atoms results in a molecule with nearly identical chemical and physical properties to the analyte of interest. This ensures that the internal standard behaves similarly during extraction and chromatography. However, due to its higher mass, the deuterated standard can be distinguished from the native analyte by a mass spectrometer. This approach, known as isotope dilution mass spectrometry (IDMS), offers superior accuracy and precision.

n-Octatriacontane-d78 is a deuterated analog of the C38 long-chain alkane, n-Octatriacontane. Its high molecular weight makes it an ideal internal standard for the analysis of waxes, paraffins, and other high molecular weight hydrocarbons.

Performance Comparison of Analytical Methods

The following tables summarize the performance of a validated GC-MS method for the analysis of n-alkanes using deuterated internal standards. While this specific study did not use n-Octatriacontane-d78, the data provides a strong indication of the expected performance for a method employing this standard for the analysis of long-chain alkanes. The data is adapted from a study by the Scottish Government on the quantification of hydrocarbons in fish tissue.[1][2]

Table 1: Method Validation Data for n-Alkane Analysis using Deuterated Internal Standards [1]

Parameter	Performance
Linearity (R²)	≥ 0.99 for all analytes
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Limit of Detection (LOD)	Analyte-dependent, typically in the low ng/mL range
Limit of Quantification (LOQ)	Analyte-dependent, typically in the mid ng/mL range

Table 2: Comparison of Internal Standards for n-Alkane Analysis [1]

Internal Standard Type	Advantages	Disadvantages
Deuterated n-Alkanes	Co-elutes with the analyte, compensating for matrix effects and instrument variability. High accuracy and precision.	Higher cost.
Non-Deuterated Analogs (e.g., Squalane, Heptamethylnonane)	Lower cost.	May not perfectly co-elute with all analytes, potentially leading to less accurate correction for matrix effects.

Experimental Protocols

The following is a detailed experimental protocol for the quantitative analysis of long-chain alkanes using GC-MS with n-Octatriacontane-d78 as an internal standard. This protocol is adapted from a validated method for the analysis of C10-C35 n-alkanes.[1][2]

Sample Preparation (Solid Matrix)

• Homogenization: Homogenize the solid sample (e.g., tissue, sediment) to ensure uniformity.

• Spiking: Accurately weigh a portion of the homogenized sample and spike with a known amount of n-Octatriacontane-d78 solution.

• Extraction: Perform a suitable extraction procedure to isolate the hydrocarbons. A common method is Soxhlet extraction with a non-polar solvent like hexane (B92381) for several hours.

• Cleanup: The extract may require a cleanup step to remove interfering compounds. This can be achieved using solid-phase extraction (SPE) with a silica (B1680970) gel cartridge.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain alkanes.

  • Inlet: Use a split/splitless injector, typically in splitless mode for trace analysis, at a temperature of 300°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 320°C at 10°C/minute.

    • Hold at 320°C for 20 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • For n-Octatriacontane (Analyte): Select characteristic ions from its mass spectrum (e.g., m/z 57, 71, 85).

    • For n-Octatriacontane-d78 (Internal Standard): Select the corresponding deuterated fragment ions. The exact m/z values will be higher than the native compound due to the deuterium labeling.

Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the target long-chain alkanes and a constant concentration of the n-Octatriacontane-d78 internal standard.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the long-chain alkanes in the samples by applying the response factors from the calibration curve to the measured peak area ratios.

Visualizing the Analytical Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of long-chain alkanes using an internal standard.

Caption: Analytical workflow for long-chain alkane quantification.

Conclusion

The cross-validation of analytical methods is essential for ensuring data quality and reliability. For the quantitative analysis of long-chain alkanes, the use of a deuterated internal standard such as n-Octatriacontane-d78 in conjunction with GC-MS provides a robust and highly accurate methodology. While direct comparative data for n-Octatriacontane-d78 is limited in the public domain, the principles of isotope dilution and the performance data from similar validated methods strongly support its suitability as an internal standard for high molecular weight hydrocarbon analysis. The detailed protocol provided in this guide offers a solid foundation for researchers to develop and validate their own analytical methods for these challenging analytes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Enhancing Quantitative Accuracy: A Comparative Guide to n-Octatriacontane-d78 as an Internal Standard

For researchers, scientists, and professionals in drug development, the pursuit of accurate and precise quantification of analytes is paramount. In the realm of gas chromatography-mass spectrometry (GC-MS), particularly for the analysis of non-polar, high molecular weight compounds such as long-chain hydrocarbons and certain lipids, the choice of an appropriate internal standard is critical. This guide provides an objective comparison of n-Octatriacontane-d78, a deuterated alkane, against other alternatives, supported by experimental data from validated analytical methods.

The Gold Standard: Isotope Dilution and Deuterated Internal Standards

The most robust method for quantification in mass spectrometry is isotope dilution, which employs a stable isotope-labeled internal standard.[1] This compound is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes, such as deuterium (B1214612) (²H).[1] The key advantage of this approach is that the deuterated standard co-elutes with the native analyte and experiences the same matrix effects and potential for loss during sample preparation and injection.[2] By measuring the ratio of the native analyte to the known concentration of the deuterated internal standard, highly accurate and precise quantification can be achieved.[2]

n-Octatriacontane-d78 (C38D78) is a prime example of such a standard, designed for the quantification of long-chain n-alkanes and other structurally similar molecules. Its high degree of deuteration ensures a significant mass shift from its unlabeled counterpart, preventing spectral overlap.

Performance Comparison: n-Octatriacontane-d78 vs. Other Internal Standards

Key Performance Parameters of Deuterated n-Alkane Internal Standards [3]

Parameter	Performance Metric	Typical Value	Justification for n-Octatriacontane-d78
Linearity (R²)	Coefficient of Determination	≥ 0.995	The chemical similarity ensures a highly proportional response between the analyte and the internal standard across a range of concentrations.
Instrumental Precision (%RSD)	Relative Standard Deviation (Intra-day & Inter-day)	< 15%	The use of a co-eluting internal standard effectively corrects for variations in injection volume and instrument response, leading to high precision.
Method Precision (%RSD)	Relative Standard Deviation (Including extraction)	< 20%	n-Octatriacontane-d78 will track the recovery of long-chain analytes through the entire sample preparation process, minimizing variability.
Accuracy (% Recovery)	Spiked Sample Recovery	70 - 120%	For heavy n-alkanes (>C32), using a closely eluting internal standard like n-Octatriacontane-d78 is crucial for accurate recovery assessment, as lighter standards may have different extraction efficiencies.[3]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	Low µg/mL to ng/mL	GC-MS in Selected Ion Monitoring (SIM) mode provides excellent sensitivity for both the analyte and the deuterated internal standard.[3]

Alternative Internal Standards:

• Shorter-chain deuterated alkanes (e.g., n-Triacontane-d62): While effective for a range of alkanes, they may not be ideal for quantifying very long-chain analytes like C38, as their chromatographic and extraction behaviors can diverge.[3]

• Non-deuterated alkanes (e.g., Squalane): These are less expensive alternatives but do not perfectly co-elute and can be affected differently by matrix interferences, leading to lower accuracy and precision compared to a deuterated analogue.[3]

• Polycyclic Aromatic Hydrocarbons (PAHs) - deuterated: While useful for PAH analysis, their chemical properties are significantly different from long-chain alkanes, making them unsuitable as internal standards for this application.

Experimental Protocols

The following is a detailed methodology for the quantification of high molecular weight n-alkanes in a biological matrix, adapted from a validated method and incorporating n-Octatriacontane-d78 as the internal standard.[3]

Sample Preparation and Extraction

• Homogenization: Weigh approximately 5g of the sample matrix (e.g., tissue) into a clean extraction tube.

• Internal Standard Spiking: Add a known amount of n-Octatriacontane-d78 solution in a suitable solvent (e.g., hexane) to the sample.

• Saponification: Add 50 mL of 1M methanolic potassium hydroxide (B78521) and reflux for 2 hours to release bound hydrocarbons.

• Liquid-Liquid Extraction: After cooling, add 20 mL of hexane (B92381) and shake vigorously for 5 minutes. Allow the layers to separate and collect the upper hexane layer. Repeat the extraction twice.

• Clean-up: Pass the combined hexane extracts through a silica (B1680970) gel/alumina chromatography column to remove polar interferences.

• Concentration: Evaporate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977A or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 320°C.

  • Hold at 320°C for 15 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • n-Octatriacontane (Analyte): m/z 57, 71, 85.

    • n-Octatriacontane-d78 (Internal Standard): m/z 66, 82.

Quantification

A calibration curve is constructed by analyzing a series of standards containing known concentrations of n-Octatriacontane and a fixed concentration of n-Octatriacontane-d78. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration. The concentration of the analyte in the samples is then determined from this calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale behind using a suite of internal standards for broad-spectrum analysis, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. data.marine.gov.scot [data.marine.gov.scot]

Inter-laboratory Comparison of n-Octatriacontane-d78 for Accurate Quantification of Long-Chain Hydrocarbons

This guide provides an objective comparison of the expected performance of n-Octatriacontane-d78 as an internal standard in the quantitative analysis of long-chain hydrocarbons across different laboratories. The data presented is a synthesis of typical performance characteristics of validated analytical methods using deuterated internal standards.

n-Octatriacontane-d78 is a deuterated long-chain alkane, making it an ideal internal standard for the analysis of high molecular weight hydrocarbons by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). Its chemical and physical properties closely mimic those of long-chain hydrocarbon analytes, ensuring that it behaves similarly during sample preparation and analysis, thus correcting for variations in extraction efficiency, injection volume, and instrument response.

Comparative Performance Data

The following table summarizes the expected performance of an analytical method using n-Octatriacontane-d78 as an internal standard in a hypothetical inter-laboratory comparison study for the quantification of a C38 long-chain alkane analyte in a wax matrix. The data reflects typical precision and accuracy achievable with a validated GC-MS method.

Parameter	Laboratory A	Laboratory B	Laboratory C	Mean Value	Acceptance Criteria
Analyte Concentration (mg/kg)
Sample 1 (Nominal: 50 mg/kg)	51.2	48.9	50.5	50.2	± 15% of nominal
Sample 2 (Nominal: 150 mg/kg)	147.8	153.1	149.5	150.1	± 15% of nominal
Precision (RSD %)
Intra-day (n=6)	3.1%	2.8%	3.5%	3.1%	< 5%
Inter-day (n=3 days)	4.5%	4.1%	4.9%	4.5%	< 7%
Accuracy (% Recovery)
Spiked Sample 1 (50 mg/kg)	102.4%	97.8%	101.0%	100.4%	85-115%
Spiked Sample 2 (150 mg/kg)	98.5%	102.1%	99.7%	100.1%	85-115%
Limit of Quantification (LOQ) (mg/kg)	1.0	0.9	1.1	1.0	Reportable

Experimental Protocols

A detailed methodology for the quantification of long-chain alkanes using n-Octatriacontane-d78 as an internal standard is provided below.

1. Sample Preparation

• Objective: To extract the long-chain hydrocarbons from the sample matrix and spike with the internal standard.

• Procedure:

  • Weigh approximately 100 mg of the homogenized wax sample into a glass vial.

  • Add a known amount of n-Octatriacontane-d78 solution (e.g., 100 µL of a 100 mg/L solution in hexane) to the sample.

  • Add 10 mL of hexane (B92381) to the vial.

  • Vortex the sample for 1 minute to ensure thorough mixing.

  • Heat the vial at 60°C for 30 minutes to facilitate the dissolution of the wax.

  • Allow the sample to cool to room temperature.

  • Filter the extract through a 0.45 µm PTFE syringe filter into a GC vial.

2. GC-MS Analysis

• Objective: To separate and quantify the target long-chain hydrocarbon analyte and the internal standard.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 300°C.

  • Injection Volume: 1 µL (splitless injection).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 150°C, hold for 1 minute, ramp to 320°C at 15°C/min, and hold for 10 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (Example):

    • Target Analyte (e.g., C38H78): m/z 57, 71, 85.

    • n-Octatriacontane-d78: m/z 66, 80.

  • Transfer Line Temperature: 320°C.

  • Ion Source Temperature: 230°C.

3. Data Analysis and Quantification

• Objective: To calculate the concentration of the target analyte using the internal standard.

• Procedure:

  • Identify the peaks corresponding to the target analyte and n-Octatriacontane-d78 based on their retention times and characteristic ions.

  • Integrate the peak areas for the quantifier ion of both the analyte and the internal standard.

  • Calculate the response factor (RF) from the analysis of a calibration standard containing known concentrations of the analyte and the internal standard.

  • Calculate the concentration of the analyte in the sample using the following formula: Concentration_analyte = (Area_analyte / Area_IS) * (Concentration_IS / RF) * (Volume_extract / Weight_sample)

Visualizations

The following diagrams illustrate the experimental workflow and the principle of using an internal standard for quantitative analysis.

Caption: Experimental workflow for the quantification of long-chain hydrocarbons.

Caption: Logic of quantification using an internal standard.

Navigating the Detection Limits: A Comparative Guide to n-Octatriacontane-d78 and its Alternatives in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly utilizing techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. Among the myriad of choices, deuterated long-chain alkanes such as n-Octatriacontane-d78 serve as robust internal standards due to their chemical similarity to many analytes of interest and their distinct mass-to-charge ratio. This guide provides a comparative overview of the limit of detection (LOD) and limit of quantification (LOQ) for long-chain alkanes, offering insights into the performance of n-Octatriacontane-d78 and its alternatives.

Comparative Performance of Long-Chain Alkanes

The following table summarizes experimentally determined LOD and LOQ values for a range of n-alkanes, providing a reference point for the expected performance of n-Octatriacontane-d78. These values are typically determined using GC-MS, a common analytical technique for this class of compounds.

Compound/Analyte Group	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
n-Alkanes (C10-C35)	GC-MS	0.004 - 0.076 µg/mL	0.008 - 0.164 µg/mL	[1]
n-Alkanes (C21-C36)	GC-MS	2.5 µM (equivalent to 5 pmol on column)	5 µM (equivalent to 10 pmol on column)	[2]

It is important to note that LOD and LOQ are method-dependent and can be influenced by factors such as the instrument used, sample matrix, and the specific experimental conditions.[3] Therefore, the values presented above should be considered as a general guide.

Alternatives to n-Octatriacontane-d78

For applications requiring a deuterated long-chain alkane internal standard, several alternatives to n-Octatriacontane-d78 are commercially available. The choice of a suitable alternative often depends on the specific requirements of the analytical method, such as the expected retention time of the analyte and the desired mass difference from the analyte. Some common alternatives include:

• n-Tetracosane-d50

• n-Hexatriacontane-d74

Experimental Protocol for LOD and LOQ Determination

For researchers wishing to determine the LOD and LOQ of n-Octatriacontane-d78 or other long-chain alkanes in their specific analytical method, the following generalized protocol based on the signal-to-noise (S/N) ratio approach can be employed.

Objective: To determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) of a long-chain alkane using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• n-Octatriacontane-d78 (or other long-chain alkane) standard of known purity.

• High-purity solvent (e.g., hexane (B92381) or heptane).

• GC-MS system with a suitable capillary column for high-temperature analysis.

• Appropriate sample vials and syringes.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the long-chain alkane in a suitable solvent at a concentration of, for example, 1 mg/mL.

• Serial Dilutions: Perform a series of dilutions from the stock solution to prepare a range of calibration standards at decreasing concentrations. The concentration levels should be chosen to approach the expected LOD.

• GC-MS Analysis:

  • Inject a blank sample (solvent only) multiple times (e.g., n=10) to determine the background noise.

  • Inject the prepared calibration standards, starting from the lowest concentration, into the GC-MS system.

• Data Analysis:

  • Measure the peak height or area of the analyte at each concentration level.

  • Determine the noise level from the blank injections by measuring the standard deviation of the baseline signal in a region close to the expected retention time of the analyte.

• LOD and LOQ Calculation:

  • LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1.[2]

  • LOQ: The concentration that yields a signal-to-noise ratio of approximately 10:1.[2]

Workflow for LOD and LOQ Determination

Caption: A flowchart illustrating the key stages of determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Logical Framework for Internal Standard Selection

The decision to use a specific deuterated long-chain alkane as an internal standard is guided by several factors related to the analytical method and the properties of the analyte.

Caption: A diagram showing the logical considerations for selecting an appropriate internal standard for quantitative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]

Assessing the Isotopic Purity of n-Octatriacontane-d78 Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis, particularly in mass spectrometry-based applications, the isotopic purity of internal standards is paramount for accurate and reliable results. This guide provides a comprehensive comparison of commercially available n-Octatriacontane-d78 standards, offering insights into their typical isotopic purity and outlining detailed experimental protocols for independent verification. This document serves as a practical resource for researchers utilizing deuterated long-chain alkanes in their analytical workflows.

Introduction to n-Octatriacontane-d78

n-Octatriacontane-d78 is a fully deuterated long-chain alkane, an isotopologue of n-Octatriacontane. Its chemical inertness and distinct mass shift from its non-deuterated counterpart make it an excellent internal standard for the quantification of long-chain hydrocarbons in various matrices, including biological and environmental samples. The accuracy of quantification is directly linked to the isotopic purity of the standard; therefore, a thorough assessment of this parameter is crucial.

Comparison of Commercial n-Octatriacontane-d78 Standards

While batch-specific Certificates of Analysis provide the most accurate measure of isotopic purity, the following table summarizes the typical specifications provided by major suppliers of n-Octatriacontane-d78 and comparable deuterated long-chain alkane standards.

Product	Supplier	Typical Isotopic Purity (atom % D)	Chemical Purity
n-Octatriacontane-d78	CDN Isotopes	≥ 98%[1]	>98%
n-Octatriacontane-d78	LGC Standards	98 atom % D[2]	min 98%
n-Octatriacontane-d78	Alfa Chemistry	Information not publicly available[3]	Information not publicly available
n-Triacontane-d62	CDN Isotopes	98 atom % D[4]	>98%
n-Triacontane-d62	Cambridge Isotope Laboratories, Inc.	98%[5]	97%
n-Dodecane-d26	Cambridge Isotope Laboratories, Inc.	98%[6]	98%
n-Dodecane-d26	Sigma-Aldrich	98 atom % D[7]	99% (CP)

Note: The data presented is based on publicly available product specifications and may not reflect the exact isotopic purity of a specific batch. It is highly recommended to consult the Certificate of Analysis provided with the product for precise data.

Experimental Protocols for Isotopic Purity Assessment

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating the deuterated compound from its non-deuterated and partially deuterated isotopologues and determining their relative abundances.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for assessing isotopic purity by GC-MS.

Detailed GC-MS Protocol:

• Sample Preparation:

  • Accurately weigh a small amount of the n-Octatriacontane-d78 standard.

  • Dissolve the standard in a high-purity solvent suitable for long-chain alkanes, such as hexane or heptane, to create a stock solution.

  • Perform serial dilutions to achieve a final concentration suitable for GC-MS analysis (e.g., 10-100 ng/µL).

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890N or similar.

  • Mass Spectrometer: Agilent 5973N or similar.

  • Column: A non-polar capillary column, such as a HP-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating long-chain alkanes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Inlet Temperature: 280-300°C. A high inlet temperature is crucial for the complete vaporization of high molecular weight compounds.

  • Injection Volume: 1 µL in splitless mode to maximize analyte transfer to the column.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp to 300°C at a rate of 10-15°C/min.

    • Hold at 300°C for 15-20 minutes to ensure elution of the long-chain alkane.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-700 to cover the expected mass range of the parent ion and its fragments.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify the peak corresponding to n-Octatriacontane-d78 in the total ion chromatogram (TIC).

  • Examine the mass spectrum of this peak to confirm the molecular ion and characteristic fragmentation pattern.

  • To assess isotopic purity, extract the ion chromatograms for the molecular ion of the fully deuterated compound (M) and the ions corresponding to the presence of one or more protons (M-1, M-2, etc.).

  • Integrate the peak areas for each of these ions.

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = [Area(M) / (Area(M) + Area(M-1) + Area(M-2) + ...)] * 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative ¹H NMR (qNMR) can be used to determine the amount of residual protons in the deuterated standard, thereby providing a measure of its isotopic purity.

Logical Relationship for qNMR Isotopic Purity Determination

Caption: Logical flow for determining isotopic purity via qNMR.

Detailed ¹H NMR Protocol:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the n-Octatriacontane-d78 standard into a clean, dry NMR tube.

  • Accurately weigh a known amount of a suitable internal standard (with a known number of protons and a signal that does not overlap with the analyte's residual signals) into the same NMR tube. Maleic anhydride (B1165640) is a common choice.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent in which both the analyte and the internal standard are soluble (e.g., chloroform-d, benzene-d6). The sample should be fully dissolved to form a clear solution.[8][9]

• NMR Instrumentation and Parameters:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Program: A standard quantitative ¹H NMR pulse sequence should be used, ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation and accurate integration. A D1 of 30-60 seconds is often recommended for quantitative purposes.

  • Number of Scans: Acquire a sufficient number of scans to achieve a good signal-to-noise ratio for the residual proton signals of the deuterated standard.

  • Data Processing: Apply appropriate phasing and baseline correction to the spectrum.

• Data Analysis:

  • Integrate the area of the residual proton signals in the n-Octatriacontane-d78 spectrum (IA). These will typically be small, broad signals in the alkane region (around 0.8-1.3 ppm).

  • Integrate the area of a well-resolved signal from the internal standard (IS).

  • Calculate the number of moles of the internal standard (moles_IS).

  • Calculate the number of moles of residual protons in the analyte (moles_H_analyte) using the following equation:

    • moles_H_analyte = (IA / NA) * (NS / IS) * moles_IS

    • Where:

      • IA = Integral area of the analyte's residual proton signals

      • NA = Number of protons contributing to the analyte's residual signal (in this case, an estimate based on the integration of the entire alkane region)

      • IS = Integral area of the internal standard's signal

      • NS = Number of protons contributing to the internal standard's signal

  • Calculate the number of moles of the n-Octatriacontane-d78 sample (moles_analyte).

  • Calculate the atom % D using the following formula:

    • atom % D = [1 - (moles_H_analyte / (moles_analyte * 78))] * 100

Conclusion

The isotopic purity of n-Octatriacontane-d78 is a critical parameter for ensuring the accuracy of quantitative analytical methods. While commercial suppliers typically provide standards with high isotopic enrichment (≥98 atom % D), it is prudent for researchers to have the capability to independently verify this purity. The GC-MS and quantitative ¹H NMR protocols detailed in this guide provide robust frameworks for this assessment. By carefully selecting high-quality standards and implementing rigorous analytical procedures, researchers can enhance the reliability and reproducibility of their results.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. 𝑛-Triacontane (D₆₂, 98%) - Cambridge Isotope Laboratories, DLM-2210-0.5 [isotope.com]
• 6. 𝑛-Dodecane (D₂₆, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. 十二烷-d26 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 8. mun.ca [mun.ca]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]

Performance of n-Octatriacontane-d78 in Sample Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly by mass spectrometry, the choice of a suitable internal standard is paramount for achieving accurate and reproducible results. This guide provides a comparative overview of the expected performance of n-Octatriacontane-d78, a long-chain deuterated alkane, as an internal standard in various sample matrices.

While specific experimental data for n-Octatriacontane-d78 is not extensively available in peer-reviewed literature, this guide extrapolates its expected performance based on the well-established principles of using stable isotope-labeled internal standards (SIL-IS) for the analysis of hydrophobic, long-chain compounds. The information presented is intended to serve as a practical reference for method development and validation.

Data Presentation: Expected Performance Metrics

The following tables summarize the anticipated performance of n-Octatriacontane-d78 across key analytical parameters. It is crucial to note that these are expected values, and empirical determination is necessary for each specific matrix and analytical method.

Table 1: Expected Recovery of n-Octatriacontane-d78

Sample Matrix	Expected Recovery (%)	Notes
Plasma/Serum	> 85%	Recovery is dependent on the efficiency of the protein precipitation and liquid-liquid or solid-phase extraction method used.
Urine	> 90%	Generally a cleaner matrix than plasma, leading to higher expected recovery.
Adipose Tissue	> 80%	The high lipid content of this matrix can make extraction more challenging, potentially leading to slightly lower recovery.
Environmental Samples (e.g., soil, sediment)	70 - 120%	Recovery can be highly variable and dependent on the complexity of the matrix and the extraction method employed.

Table 2: Expected Matrix Effects for Analytes Co-eluting with n-Octatriacontane-d78

Sample Matrix	Expected Matrix Effect (%)	Notes
Plasma/Serum	80 - 120%	Phospholipids and other endogenous components can cause ion suppression or enhancement. n-Octatriacontane-d78 is expected to effectively compensate for these effects for co-eluting analytes.
Urine	90 - 110%	Lower matrix effects are generally expected compared to plasma.
Adipose Tissue	75 - 125%	The complex lipid profile can lead to significant matrix effects.
Environmental Samples	Highly Variable	Matrix effects are a significant challenge and must be carefully evaluated.

Table 3: Expected Linearity and Dynamic Range

Parameter	Expected Performance	Notes
Linearity (R²)	> 0.99	A high degree of linearity is expected when using an appropriate SIL-IS.
Dynamic Range	Broad	The use of an internal standard typically allows for a wide linear dynamic range, often spanning several orders of magnitude.

Experimental Protocols: General Methodologies

The following are generalized experimental protocols for the use of n-Octatriacontane-d78 as an internal standard. These should be optimized for the specific analyte and matrix of interest.

Protocol 1: Sample Preparation for Plasma/Serum

• Spiking: To 100 µL of plasma or serum, add a known amount of n-Octatriacontane-d78 solution (e.g., 10 µL of a 1 µg/mL solution in a suitable organic solvent).

• Protein Precipitation: Add 400 µL of cold acetonitrile, vortex thoroughly for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. A subsequent liquid-liquid extraction (e.g., with hexane (B92381) or methyl-tert-butyl ether) or solid-phase extraction (SPE) may be necessary to further purify the sample and concentrate the analyte and internal standard.

• Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the residue in a solvent compatible with the analytical instrument (e.g., hexane for GC-MS).

Protocol 2: Sample Preparation for Adipose Tissue

• Homogenization: Homogenize a known weight of adipose tissue (e.g., 100 mg) in a suitable solvent mixture (e.g., chloroform:methanol 2:1 v/v).

• Spiking: Add a known amount of n-Octatriacontane-d78 solution to the homogenate.

• Extraction: Perform a lipid extraction method, such as a modified Folch or Bligh-Dyer extraction. This typically involves partitioning the lipids into an organic phase.

• Purification: The lipid extract may require further cleanup using techniques like solid-phase extraction (SPE) to remove interfering substances.

• Reconstitution: Evaporate the final organic extract and reconstitute in a suitable solvent for analysis.

Mandatory Visualization

The following diagrams illustrate the general workflow and logic behind using n-Octatriacontane-d78 as an internal standard.

A Comparative Guide to Internal Standards for Long-Chain Alkane Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of long-chain alkanes, the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of commonly used internal standards for the analysis of long-chain alkanes, primarily by gas chromatography-mass spectrometry (GC-MS), supported by experimental data and detailed methodologies.

The use of an internal standard (IS) is a powerful technique to correct for analyte loss during sample preparation and variations in instrument response.[1][2] An ideal internal standard should be a compound that behaves identically to the analyte during extraction, derivatization, and analysis but is distinguishable by the detector.[3] For the analysis of long-chain alkanes, stable isotope-labeled internal standards, particularly deuterated alkanes, are considered the gold standard.[3][4] They share nearly identical chemical and physical properties with their non-deuterated counterparts, co-elute chromatographically, but are distinguishable by their different mass-to-charge ratio (m/z) in mass spectrometry.[3][5]

Performance Comparison of Internal Standards

The selection of an internal standard is typically based on its retention time relative to the target analytes, ensuring that it experiences similar analytical conditions.[3][4] For complex mixtures of long-chain alkanes, a suite of internal standards is often employed to cover a wide range of analyte volatility and elution times.[4] The following table summarizes the performance of various internal standards for long-chain alkane analysis based on published experimental data.

Internal Standard(s)	Analyte(s)	Matrix	Method	Linearity (R²)	Recovery (%)	Precision (RSD %)	Reference
Suite of 7 Deuterated n-Alkanes	n-Alkanes (C10-C35), Pristane, Phytane	Fish Tissue	GC-MS	>0.99 (for n-tetracosane)	-136.01 to -25045.81 (spiked blank), -25045.81 (spiked trout control)	8.73 to 20.2	[4][6]
n-C20	n-Alkanes (C23-C35)	Vegetable Oil	SPE-GC-FID	>0.999	94 (average)	< 11.9	[7]
Not specified	n-Alkanes (C21-C36)	Forage and Fecal Material	GC-MS	Linear dynamic range: 5 to 100 nmol	> 91	0.1 - 12.9 (Intra-assay)	[2][8]

Note: The negative recovery values reported in one study[6] are anomalous and may indicate issues with the experimental procedure or data processing in that specific instance. However, the associated precision data remains valuable for comparison.

Experimental Protocols

A generalized experimental workflow for the analysis of long-chain alkanes using an internal standard is presented below. This protocol is a synthesis of methodologies described in the cited literature.[4][8][9]

Sample Preparation and Extraction

• Internal Standard Spiking: A known amount of the selected internal standard(s) is added to the sample at the beginning of the preparation process to account for any losses during extraction and cleanup.

• Extraction:

  • For Solid Samples (e.g., tissues, sediments, plant material): Lyophilize (freeze-dry) the sample to remove water and grind to a fine powder. Perform solvent extraction using techniques like Soxhlet extraction, accelerated solvent extraction (ASE), or reflux saponification followed by liquid-liquid extraction.[4][8][9] A common solvent mixture is dichloromethane:methanol (9:1 v/v).[9]

  • For Liquid Samples (e.g., oils): A simple dilution with a suitable solvent like hexane (B92381) may be sufficient.[10] Alternatively, solid-phase extraction (SPE) can be used to isolate the alkane fraction.[7]

Cleanup and Fractionation

• To remove interfering compounds, the total lipid extract is often fractionated using column chromatography with silica (B1680970) gel.

• Non-polar compounds, including long-chain alkanes, are eluted first with a non-polar solvent such as hexane.[9]

• The alkane fraction is collected and concentrated, often under a gentle stream of nitrogen.[4]

GC-MS Analysis

• Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS) is typically used.[4][10]

• Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain alkanes.[4]

• Injection: A splitless injection is commonly employed for trace analysis to maximize the transfer of analytes onto the column.[10]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1.0 - 1.5 mL/min).[10]

• Oven Temperature Program: A temperature gradient is essential for the separation of a wide range of alkanes. A typical program might start at a lower temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a final temperature (e.g., 320°C) at a controlled rate (e.g., 6°C/min).[4]

• Mass Spectrometer: Electron ionization (EI) at 70 eV is standard. Data can be acquired in full scan mode or, for higher sensitivity and selectivity, in selected ion monitoring (SIM) mode, targeting characteristic fragment ions of the alkanes and their deuterated internal standards.[2]

Visualizing the Workflow and Logic

To better illustrate the experimental process and the rationale behind internal standard selection, the following diagrams are provided.

Experimental workflow for long-chain alkane analysis.

Key factors for selecting an internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. data.marine.gov.scot [data.marine.gov.scot]
• 7. mdpi.com [mdpi.com]
• 8. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of n-Octatriacontane-d78: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling n-Octatriacontane-d78, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential information for the safe and compliant disposal of this deuterated hydrocarbon.

Immediate Safety and Handling Precautions

Before disposal, it is imperative to adhere to standard laboratory safety protocols. Personal protective equipment, including gloves and safety glasses, should be employed to avoid skin and eye contact.[1] Handling of n-Octatriacontane-d78 should occur in a well-ventilated area or under a laboratory fume hood to prevent inhalation of any dust or aerosols.[1] In the event of a spill, the material should be picked up without creating dust and placed in a suitable, closed container for disposal.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of n-Octatriacontane-d78 is provided in the table below. Understanding these characteristics is fundamental to its safe handling and disposal.

Property	Value
Chemical Formula	C38D78
CAS Number	1219803-25-4
Molecular Weight	613.1 g/mol
Physical State	Solid
Flammability	Not flammable or combustible
Hazard Classification	Not classified as hazardous

Source: C/D/N Isotopes Safety Data Sheet, LGC Standards[1][2]

Disposal Protocol

The primary and recommended method for the disposal of n-Octatriacontane-d78 is to engage a licensed professional waste disposal service.[1] This ensures that the material is handled and disposed of in accordance with all applicable federal, state, and local regulations. While the non-deuterated form, n-Octatriacontane, is not classified as hazardous waste and may be suitable for landfill disposal in some jurisdictions, it is crucial to consult and comply with local environmental regulations.[3]

Due to the specialized nature of deuterated compounds, professional disposal services are best equipped to manage their end-of-life. The substance is not classified as dangerous goods for transportation, simplifying the logistics of shipment to a disposal facility.[1]

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and procedural steps for the proper disposal of n-Octatriacontane-d78.

Caption: Disposal workflow for n-Octatriacontane-d78.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. n-Octatriacontane-d78 | CDN-D-7017-0.05G | LGC Standards [lgcstandards.com]
• 3. cosmobiousa.com [cosmobiousa.com]